Poricoic Acid G

Core Science & Biosynthesis

Poricoic Acid G: A Comprehensive Technical Guide for Researchers

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Poricoic Acid G, a lanostane-type triterpenoid (B12794562) isolated from the medicinal fungus Poria cocos, has emerged as a compound of significant interest in oncological research. This technical guide provides a detailed overview of its chemical structure, physicochemical properties, and biological activities. It includes comprehensive experimental protocols for its isolation and purification, as well as for the evaluation of its cytotoxic effects. While the precise signaling pathways governed by Poricoic Acid G are an area of ongoing investigation, this document summarizes the current knowledge and provides a framework for future research into its mechanism of action.

Chemical Structure and Properties

Poricoic Acid G is a tetracyclic triterpenoid characterized by a 3,4-seco-lanostane skeleton. Its chemical identity has been established through spectroscopic methods.

Table 1: Chemical Identifiers and Properties of Poricoic Acid G

Identifier/Property	Value	Reference(s)
IUPAC Name	(2R)-2-[(2R,3R,3aR,6S,7S,9bR)-6-(2-carboxyethyl)-2-hydroxy-3a,6,9b-trimethyl-7-prop-1-en-2-yl-1,2,3,4,5,7,8,9-octahydrocyclopenta[a]naphthalen-3-yl]-6-methylhept-5-enoic acid	[1]
Molecular Formula	C₃₀H₄₆O₅	[1]
Molecular Weight	486.7 g/mol	[1]
Canonical SMILES	CC(=CCC--INVALID-LINK--CCC(=O)O)C(=C)C)C)C)O">C@HC(=O)O)C	[1]
InChIKey	VPTZOSBKEDUOFE-KXGBKNTBSA-N	[1]
CAS Number	415724-84-4
XLogP3	6.2	[1]
Appearance	White to light yellow solid	[2]
Solubility	Soluble in Chloroform (B151607), Dichloromethane, Ethyl Acetate, DMSO, Acetone	[3]

Biological Activity and Quantitative Data

Poricoic Acid G has demonstrated notable biological activity, particularly its cytotoxic effects against leukemia cells and its inhibitory effects on tumor promotion.

Cytotoxicity

Table 2: Cytotoxicity of Poricoic Acid G against Human Leukemia HL-60 Cells

Cell Line	Parameter	Value	Reference(s)
HL-60 (Leukemia)	GI₅₀ (50% Growth Inhibition)	39.3 nM	[3]

Inhibition of Tumor Promotion

Poricoic Acid G has been shown to have potent inhibitory effects on the Epstein-Barr virus early antigen (EBV-EA) activation induced by the tumor promoter 12-O-tetradecanoylphorbol-13-acetate (TPA).[3] This assay is often used to identify potential cancer chemopreventive agents.

Experimental Protocols

This section provides detailed methodologies for the isolation and purification of Poricoic Acid G from its natural source, Poria cocos, and for the assessment of its biological activity.

Isolation and Purification of Poricoic Acid G

The following protocol is adapted from established methods for the isolation of poricoic acids from Poria cocos.

3.1.1. Extraction

• Material Preparation : Dry the sclerotium of Poria cocos and grind it into a fine powder (approximately 40-60 mesh).

• Solvent Extraction : Macerate the powdered material in 95% ethanol (B145695) at a 1:10 solid-to-solvent ratio (w/v) at room temperature for 24 hours, with periodic agitation.

• Filtration and Concentration : Filter the extract to remove solid residues. Concentrate the filtrate using a rotary evaporator under reduced pressure at a temperature below 50°C to yield the crude extract.

3.1.2. Chromatographic Purification

• Silica (B1680970) Gel Column Chromatography :

  • Column Preparation : Pack a glass column with silica gel (100-200 mesh) using a slurry method with hexane (B92381).

  • Sample Loading : Dissolve the crude extract in a minimal volume of chloroform and adsorb it onto a small amount of silica gel. After drying, load the sample onto the top of the prepared column.

  • Elution : Elute the column with a gradient solvent system of increasing polarity, typically starting with hexane and gradually increasing the proportion of ethyl acetate.

  • Fraction Collection and Analysis : Collect fractions of a consistent volume and analyze them by Thin Layer Chromatography (TPA) to identify fractions containing Poricoic Acid G.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC) :

  • System : Utilize a preparative HPLC system with a C18 reversed-phase column.

  • Mobile Phase : Employ a gradient of methanol (B129727) and water (containing 0.1% formic acid) as the mobile phase.

  • Purification : Pool the fractions from the silica gel column that contain Poricoic Acid G, concentrate them, and inject the concentrate into the prep-HPLC system. Collect the peak corresponding to Poricoic Acid G.

  • Final Product : Evaporate the solvent from the collected fraction under reduced pressure to obtain purified Poricoic Acid G.

Cytotoxicity Assessment: CCK-8 Assay

This protocol outlines the use of the Cell Counting Kit-8 (CCK-8) assay to determine the cytotoxic effects of Poricoic Acid G on leukemia cell lines (e.g., HL-60).

• Cell Seeding : Seed the leukemia cells in a 96-well plate at a density of 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Compound Treatment : Prepare a stock solution of Poricoic Acid G in DMSO. Make serial dilutions in the culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.1%. Replace the old medium with 100 µL of the medium containing different concentrations of Poricoic Acid G. Include a vehicle control (medium with 0.1% DMSO).

• Incubation : Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• CCK-8 Addition : Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours at 37°C.

• Absorbance Measurement : Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis : Calculate the cell viability as a percentage relative to the vehicle control and determine the GI₅₀ value.

Signaling Pathways and Mechanisms of Action

While the specific signaling pathways through which Poricoic Acid G exerts its cytotoxic effects are not yet fully elucidated, research on related compounds, such as Poricoic Acid A, provides potential avenues for investigation. Poricoic Acid A has been shown to modulate several key signaling pathways involved in cell proliferation, apoptosis, and fibrosis, including the MEK/ERK, TGF-β/Smad, and mTOR/p70S6K pathways.

Furthermore, a study on "Poria acid" (a term that may encompass a mixture of poricoic acids) has demonstrated the inhibition of the PI3K/Akt/NF-κB signaling pathway in renal cell carcinoma.[4] This pathway is a critical regulator of cell survival, proliferation, and inflammation, and its inhibition could be a plausible mechanism for the anti-cancer effects of Poricoic Acid G. However, direct evidence for the modulation of this pathway by purified Poricoic Acid G is still required.

Visualizations

Chemical Structure

Caption: Generalized tetracyclic triterpenoid structure of Poricoic Acid G.

Experimental Workflows

References

• 1. Regulation of Tumor Apoptosis of Poriae cutis-Derived Lanostane Triterpenes by AKT/PI3K and MAPK Signaling Pathways In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of tumor-promoting effects by poricoic acids G and H and other lanostane-type triterpenes and cytotoxic activity of poricoic acids A and G from Poria cocos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Poria acid inhibit the growth and metastasis of renal cell carcinoma by inhibiting the PI3K/akt/NF-κb signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

Poricoic Acid G: A Technical Overview of its Discovery, Natural Sources, and Biological Activity

Introduction

Poricoic Acid G is a lanostane-type triterpenoid (B12794562) that has attracted scientific interest due to its significant biological activities, particularly its cytotoxic effects against cancer cell lines. This document provides a comprehensive overview of the discovery, natural sources, and known biological activities of Poricoic Acid G, with a focus on presenting detailed experimental protocols and quantitative data for researchers, scientists, and drug development professionals.

Discovery and Natural Sources

Poricoic Acid G was first discovered and isolated by Ukiya and colleagues in 2002.[1] It is a naturally occurring compound found in the sclerotium of the medicinal fungus Poria cocos (syn. Wolfiporia cocos), a wood-decaying fungus belonging to the Polyporaceae family.[2][3] The sclerotium of this fungus, known as "Fuling" in traditional Chinese medicine, is a rich source of various bioactive triterpenoids, with Poricoic Acid G being one of the constituents.[2][3] It is often found alongside other structurally related poricoic acids, such as Poricoic Acid A and H.[1][3]

Physicochemical Properties

Property	Value
Molecular Formula	C30H46O5
Molecular Weight	486.7 g/mol
Appearance	White amorphous powder
Chemical Class	Tricyclic Triterpenoid

Experimental Protocols

The isolation and purification of Poricoic Acid G from Poria cocos involves a multi-step process that includes extraction followed by chromatographic separation. The following is a detailed protocol based on established methods for isolating triterpenoids from this fungal source.

Protocol 1: Extraction of Crude Triterpenoids

• Preparation of Raw Material: The dried sclerotium of Poria cocos is pulverized into a fine powder (approximately 40-60 mesh) to increase the surface area for efficient extraction.[4]

• Solvent Extraction: The powdered material is then subjected to extraction with an organic solvent. A common method is maceration or reflux extraction with ethanol (B145695) or methanol (B129727).[4] For instance, the powder can be extracted with methanol at room temperature.

• Concentration: The resulting extract is filtered to remove solid residues, and the solvent is evaporated under reduced pressure using a rotary evaporator to yield a crude extract.[4][5]

Protocol 2: Chromatographic Purification of Poricoic Acid G

The crude extract, rich in a mixture of triterpenoids, is then subjected to a series of chromatographic techniques to isolate Poricoic Acid G.

• Silica (B1680970) Gel Column Chromatography:

  • Column Packing: A glass column is packed with silica gel (100-200 mesh) using a slurry method with a non-polar solvent such as hexane.[4]

  • Sample Loading: The crude extract is dissolved in a minimal amount of a suitable solvent (e.g., chloroform) and adsorbed onto a small amount of silica gel. After drying, the sample is loaded onto the top of the prepared column.[4]

  • Elution: The column is eluted with a gradient of increasing polarity, typically using a solvent system such as chloroform-methanol.[4] Fractions are collected sequentially.

  • Fraction Analysis: The collected fractions are monitored by Thin Layer Chromatography (TLC) to identify those containing Poricoic Acid G. Fractions with similar TLC profiles are pooled.[4]

• Preparative High-Performance Liquid Chromatography (HPLC):

  • Further Purification: The pooled fractions containing Poricoic Acid G are further purified by preparative HPLC.

  • Column and Mobile Phase: A reversed-phase C18 column is commonly used with a mobile phase consisting of a gradient of methanol and water or acetonitrile (B52724) and water, often with a small amount of acid (e.g., acetic acid or formic acid) to improve peak shape.[5]

  • Fraction Collection: The effluent is monitored by a UV detector, and the peak corresponding to Poricoic Acid G is collected.

  • Final Product: The solvent is evaporated from the collected fraction to yield purified Poricoic Acid G. The purity is typically confirmed by analytical HPLC and spectroscopic methods such as NMR and Mass Spectrometry.[5]

Quantitative Data: Cytotoxic Activity

Poricoic Acid G has demonstrated significant cytotoxic activity against various human cancer cell lines. The following table summarizes the 50% growth inhibition (GI50) values from a study by Ukiya et al. (2002).[3]

Cell Line	Cancer Type	GI50 (µM)
HL-60	Leukemia	0.0393
A549	Lung Cancer	> 10
CRL1579	Melanoma	> 10
NIH:OVCAR-3	Ovarian Cancer	> 10
SK-BR-3	Breast Cancer	> 10
DU145	Prostate Cancer	> 10
AZ521	Stomach Cancer	> 10
PANC-1	Pancreatic Cancer	> 10

Visualizations

Experimental Workflow

Caption: General workflow for the isolation and purification of Poricoic Acid G.

Putative Signaling Pathway

While the specific signaling pathways modulated by Poricoic Acid G are not yet fully elucidated, its potent cytotoxic effect on leukemia cells suggests the induction of apoptosis. The following diagram illustrates a simplified, putative apoptosis signaling pathway that may be involved, based on the known mechanisms of other cytotoxic triterpenoids.

Caption: A putative apoptosis induction pathway for Poricoic Acid G in leukemia cells.

Conclusion

Poricoic Acid G, a triterpenoid from Poria cocos, displays potent and selective cytotoxic activity against human leukemia cells. The detailed protocols for its isolation and purification provided herein offer a foundation for further research into its pharmacological properties. Future studies are warranted to fully elucidate the specific molecular mechanisms and signaling pathways through which Poricoic Acid G exerts its cytotoxic effects, which could pave the way for its development as a potential therapeutic agent.

References

• 1. gp-tcm.org [gp-tcm.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Biosynthesis Pathway of Lanostane-Type Triterpenoids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lanostane-type triterpenoids are a diverse class of natural products with a wide range of biological activities, making them promising candidates for drug development. Found predominantly in fungi, such as Ganoderma lucidum, these molecules are synthesized through a complex and fascinating biosynthetic pathway. This technical guide provides a comprehensive overview of the lanostane (B1242432) biosynthesis pathway, from its fundamental building blocks to the intricate enzymatic modifications that generate the vast structural diversity of these compounds. This document details the core enzymatic steps, summarizes key quantitative data, provides in-depth experimental protocols for pathway elucidation, and visualizes the complex biological processes through detailed diagrams.

The Core Biosynthesis Pathway: From Acetyl-CoA to Lanosterol (B1674476)

The biosynthesis of all triterpenoids, including lanostanes, begins with the mevalonate (B85504) (MVA) pathway, which produces the fundamental five-carbon building blocks, isopentenyl pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate (DMAPP).[1] In fungi, this pathway is the primary route for isoprenoid biosynthesis.[1]

The pathway can be broadly divided into three stages:

• Formation of Farnesyl Pyrophosphate (FPP): Two molecules of acetyl-CoA are condensed to form acetoacetyl-CoA, which is then converted to 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA).[2] The enzyme HMG-CoA reductase catalyzes the reduction of HMG-CoA to mevalonate, a key rate-limiting step in the pathway.[3] A series of phosphorylation and decarboxylation reactions convert mevalonate into IPP and DMAPP. These C5 units are then sequentially condensed to form the C15 compound farnesyl pyrophosphate (FPP).[2]

• Squalene (B77637) Synthesis: Two molecules of FPP undergo a head-to-head condensation reaction catalyzed by squalene synthase to form the C30 linear hydrocarbon, squalene. This is considered the first committed step towards sterol and triterpenoid (B12794562) biosynthesis.[2]

• Cyclization to Lanosterol: Squalene is first epoxidized to (S)-2,3-oxidosqualene by the enzyme squalene epoxidase.[1] This epoxide then undergoes a remarkable cyclization reaction catalyzed by lanosterol synthase, which results in the formation of the tetracyclic lanostane core structure, lanosterol.[1][4] This cyclization is a highly complex process involving a series of protonations, ring closures, and rearrangements.[5]

Core biosynthetic pathway from Acetyl-CoA to Lanosterol.

Quantitative Data on Key Biosynthetic Enzymes

The efficiency of the lanostane biosynthesis pathway is governed by the kinetic properties of its constituent enzymes. Below is a summary of available quantitative data for some of the key enzymes in the pathway. It is important to note that these values can vary depending on the organism and the specific experimental conditions.

Enzyme	Organism	Substrate	K_m (µM)	k_cat (s⁻¹)	V_max	Reference
HMG-CoA Reductase	Burkholderia cenocepacia	HMG-CoA	-	-	-	[5]
Human	HMG-CoA	-	-	-	[6]
Squalene Epoxidase	Trichophyton rubrum	Squalene	13	-	0.71 nmol/h/mg protein	[7]
Human	Squalene	-	-	-	[8]
Candida albicans	Squalene	-	-	-	[9]
Lanosterol Synthase	Yeast	(2,3)-Oxidosqualene	15	-	-	[10]

Post-Lanosterol Modifications: Generating Structural Diversity

Lanosterol serves as a crucial scaffold that undergoes a series of extensive modifications, primarily catalyzed by cytochrome P450 monooxygenases (CYPs), to produce the vast array of structurally diverse lanostane-type triterpenoids.[3] These modifications include hydroxylations, oxidations, and other rearrangements, which are key to the bioactivities of the final compounds.

In medicinal fungi like Ganoderma lucidum, a multitude of CYPs are involved in the biosynthesis of ganoderic acids, a prominent class of lanostane triterpenoids.[4][11] For instance, CYP5150L8 has been shown to catalyze the three-step oxidation of the C-26 methyl group of lanosterol to a carboxylic acid, forming 3-hydroxy-lanosta-8,24-dien-26-oic acid (HLDOA), a precursor to many other ganoderic acids.[11][12] Other CYPs, such as CYP512U6, are responsible for further hydroxylations at different positions of the lanostane skeleton, for example, at C-23.[4]

Post-lanosterol modifications leading to diverse triterpenoids.

Regulation of the Biosynthesis Pathway

The biosynthesis of lanostane-type triterpenoids is tightly regulated at multiple levels to control the flux of metabolites and respond to various internal and external stimuli.

• Transcriptional Regulation: The expression of genes encoding biosynthetic enzymes is a key control point. In fungi, the transcription of genes like HMGR and lanosterol synthase can be upregulated by elicitors such as methyl jasmonate (MeJA).[13] This suggests the presence of specific transcription factors that respond to these signals and activate the expression of the biosynthetic gene clusters.

• Enzyme-level Regulation: The activity of key enzymes is also subject to regulation. For instance, HMG-CoA reductase is known to be regulated by feedback inhibition.[6]

• Inducers: The production of triterpenoids can be enhanced by the addition of certain inducers to the fungal culture. Caffeine (B1668208) has been shown to induce cytochrome P450 enzymes, leading to increased triterpenoid production in Ganoderma multipileum.[14]

Experimental Protocols

Elucidating the biosynthesis pathway of lanostane-type triterpenoids requires a combination of molecular biology, biochemistry, and analytical chemistry techniques. Below are detailed methodologies for key experiments.

Heterologous Expression of Biosynthetic Genes in Yeast

This protocol describes the expression of candidate biosynthetic genes (e.g., CYPs) in Saccharomyces cerevisiae to characterize their function.[15][16]

1. Gene Cloning and Vector Construction:

• Amplify the full-length cDNA of the candidate gene from the fungal RNA using PCR.
• Clone the amplified gene into a suitable yeast expression vector (e.g., a pYES-DEST52 vector).
• Co-express a cytochrome P450 reductase (CPR) from the source organism or a related species, as CYPs require a CPR for electron transfer.

2. Yeast Transformation and Expression:

• Transform the expression vector into a suitable yeast strain (e.g., INVSc1) using the lithium acetate (B1210297) method.
• Grow the transformed yeast in a selective medium (e.g., SC-Ura) to maintain the plasmid.
• Induce protein expression by transferring the culture to a medium containing galactose.

3. In Vivo and In Vitro Enzyme Assays:

• In Vivo: Supplement the yeast culture with a putative precursor substrate (e.g., lanosterol). After a period of incubation, extract the metabolites and analyze by LC-MS for the formation of the expected product.
• In Vitro: Prepare microsomes from the yeast cells expressing the CYP and CPR. Perform an enzyme assay containing the microsomes, the precursor substrate, and NADPH in a suitable buffer. Analyze the reaction products by LC-MS.[1]

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Workflow for heterologous expression and functional characterization.

In Vitro Cytochrome P450 Enzyme Assay

This protocol outlines a general procedure for an in vitro assay to determine the activity of a recombinantly expressed cytochrome P450 enzyme.[17][18]

1. Preparation of Reagents:

• Microsomes: Prepare microsomes from yeast or insect cells expressing the CYP of interest and its corresponding CPR.
• Substrate: Prepare a stock solution of the lanostane triterpenoid substrate in a suitable solvent (e.g., DMSO).
• NADPH regenerating system: Prepare a solution containing glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP⁺.
• Buffer: Prepare a potassium phosphate (B84403) buffer (pH 7.4).

2. Assay Procedure:

• In a microcentrifuge tube, combine the buffer, microsomal protein, and substrate.
• Pre-incubate the mixture at the desired temperature (e.g., 37°C) for a few minutes.
• Initiate the reaction by adding the NADPH regenerating system.
• Incubate the reaction for a specific time period (e.g., 30-60 minutes).
• Stop the reaction by adding a quenching solvent (e.g., ice-cold acetonitrile (B52724) or ethyl acetate).

3. Product Analysis:

• Centrifuge the reaction mixture to pellet the protein.
• Analyze the supernatant by LC-MS to identify and quantify the reaction products.

LC-MS/MS Analysis of Lanostane-Type Triterpenoids

A robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is essential for the separation, identification, and quantification of the complex mixture of triterpenoids found in biological samples.[19][20][21]

1. Sample Preparation:

• Extract the triterpenoids from the fungal mycelia or liquid culture using a suitable solvent (e.g., ethyl acetate or methanol).[1]
• Evaporate the solvent and redissolve the extract in a solvent compatible with the LC mobile phase.
• Filter the sample to remove any particulate matter.

2. LC-MS/MS Conditions:

• Column: A C18 reversed-phase column is typically used for the separation of triterpenoids.[19]
• Mobile Phase: A gradient elution with a mixture of water (often with a small amount of formic acid) and acetonitrile or methanol (B129727) is commonly employed.[19]
• Mass Spectrometry: Operate the mass spectrometer in either positive or negative electrospray ionization (ESI) mode. For quantification, use multiple reaction monitoring (MRM) mode, selecting specific precursor-to-product ion transitions for each analyte.[20]

3. Data Analysis:

• Identify the triterpenoids by comparing their retention times and mass spectra with those of authentic standards.
• Quantify the analytes by constructing a calibration curve using standards of known concentrations.

Conclusion

The biosynthesis of lanostane-type triterpenoids is a complex and highly regulated process that generates a vast array of structurally diverse and biologically active molecules. This technical guide has provided a detailed overview of the core biosynthetic pathway, the enzymatic modifications that lead to structural diversity, the regulatory mechanisms, and key experimental protocols for pathway elucidation. A deeper understanding of this pathway is crucial for the successful metabolic engineering of microorganisms for the sustainable production of these valuable compounds for pharmaceutical and other applications. Further research into the uncharacterized enzymes, particularly the cytochrome P450s involved in the later tailoring steps, will undoubtedly reveal new and exciting chemistry and provide new tools for the synthesis of novel bioactive molecules.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Overview of fungal terpene synthases and their regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biosynthesis and regulation of terpenoids from basidiomycetes: exploration of new research - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metabolism of ganoderic acids by a Ganoderma lucidum cytochrome P450 and the 3-keto sterol reductase ERG27 from yeast - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Kinetic characterization of an oxidative, cooperative HMG-CoA reductase from Burkholderia cenocepacia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Increasingly Complex Mechanism of HMG-CoA Reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Characterization of squalene epoxidase activity from the dermatophyte Trichophyton rubrum and its inhibition by terbinafine and other antimycotic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Structure and inhibition mechanism of the catalytic domain of human squalene epoxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of squalene epoxidase by allylamine antimycotic compounds. A comparative study of the fungal and mammalian enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Biosynthesis of a ganoderic acid in Saccharomyces cerevisiae by expressing a cytochrome P450 gene from Ganoderma lucidum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. CN113444737A - Cytochrome P450 enzyme and application thereof in synthesis of ganoderma triterpenoids - Google Patents [patents.google.com]
• 13. mdpi.com [mdpi.com]
• 14. Enhancing triterpenoids production in Ganoderma multipileum submerged cultures using caffeine as a P450 inducer and limonene as a precursor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Heterologous Expression of Triterpene Biosynthetic Genes in Yeast and Subsequent Metabolite Identification Through GC-MS | Springer Nature Experiments [experiments.springernature.com]
• 16. Heterologous expression of triterpene biosynthetic genes in yeast and subsequent metabolite identification through GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. catalog.nlm.nih.gov [catalog.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]
• 20. A UPLC-MS/MS method for simultaneous quantification of pairs of oleanene- and ursane-type triterpenoid saponins and their major metabolites in mice plasma and its application to a comparative pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Quantitative determination of lanostane triterpenes in Fomes officinalis and their fragmentation study by HPLC-ESI - PubMed [pubmed.ncbi.nlm.nih.gov]

Poricoic Acid G: A Technical Guide for Researchers

For the attention of researchers, scientists, and drug development professionals, this document provides an in-depth technical overview of the physical, chemical, and biological properties of Poricoic Acid G. This guide summarizes key quantitative data, details relevant experimental protocols, and visualizes potential signaling pathways to support further investigation and development of this promising natural compound.

Core Physical and Chemical Properties

Poricoic Acid G is a lanostane-type triterpenoid (B12794562) isolated from the fungus Poria cocos.[1] Its chemical structure and properties are summarized below.

Property	Value	Source
Molecular Formula	C₃₀H₄₆O₅	[1]
Molecular Weight	486.68 g/mol	[2]
IUPAC Name	(2R)-2-[(2R,3R,3aR,6S,7S,9bR)-6-(2-carboxyethyl)-2-hydroxy-3a,6,9b-trimethyl-7-prop-1-en-2-yl-1,2,3,4,5,7,8,9-octahydrocyclopenta[a]naphthalen-3-yl]-6-methylhept-5-enoic acid	[1]
CAS Number	415724-84-4	[2]
Melting Point	260 °C (decomposition)	[2][3]
Boiling Point (Predicted)	637.6 ± 55.0 °C	[2][3]
pKa (Predicted)	4.65 ± 0.70	[2]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate (B1210297), DMSO, Acetone.[4] Poricoic acids, in general, have poor solubility in water.[5]
Appearance	Powder	[4]

Biological Activity and Potential Signaling Pathways

Poricoic Acid G has demonstrated significant cytotoxic effects, particularly against leukemia cells.[3][6] Studies have shown that it is significantly cytotoxic to leukemia HL-60 cells with a GI₅₀ (concentration that yields 50% growth inhibition) value of 39.3 nM.[7] While the precise signaling pathways mediating the effects of Poricoic Acid G are still under investigation, research on the structurally similar Poricoic Acid A provides valuable insights into its potential mechanisms of action. Poricoic Acid A has been shown to inhibit cancer cell growth by suppressing the MEK/ERK signaling pathway, inducing apoptosis and cell cycle arrest.[8][9] It has also been found to modulate the TGF-β/Smad and mTOR/p70S6K signaling pathways.[6][10][11]

Based on the known mechanisms of Poricoic Acid A, a hypothesized signaling pathway for the anticancer activity of Poricoic Acid G is presented below.

Hypothesized anticancer signaling pathway of Poricoic Acid G.

Experimental Protocols

This section details methodologies for the extraction and purification of Poricoic Acids from Poria cocos and a common assay for evaluating their cytotoxic activity.

Extraction and Purification of Poricoic Acids

The following protocol is a general method for the extraction and purification of triterpenoids like Poricoic Acid G from Poria cocos.[2][4][12]

Workflow for the extraction and purification of Poricoic Acid G.

Methodology:

• Preparation of Raw Material: The dried sclerotium of Poria cocos is ground into a coarse powder.[2][12]

• Extraction: The powder is subjected to reflux extraction with 95% ethanol.[12]

• Concentration: The ethanol extract is filtered and concentrated under reduced pressure to yield a crude extract.[2][12]

• Liquid-Liquid Partitioning: The crude extract is suspended in water and partitioned with a solvent such as ethyl acetate to enrich the triterpenoid fraction.[12]

• Column Chromatography: The enriched extract is subjected to silica gel column chromatography. Elution is performed with a gradient of increasing polarity, for example, a hexane-ethyl acetate solvent system.[2]

• Fraction Analysis and Collection: Fractions are collected and analyzed by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify those containing Poricoic Acid G.[2]

• Final Purification: Fractions containing the compound of interest are pooled and concentrated. Further purification can be achieved by recrystallization or preparative HPLC if necessary.[2]

Cytotoxicity Assay (CCK-8 Method)

The Cell Counting Kit-8 (CCK-8) assay is a colorimetric method used to determine cell viability and cytotoxicity.[13]

Materials:

• Cancer cell line (e.g., HL-60)

• 96-well plates

• Complete cell culture medium

• Poricoic Acid G (dissolved in DMSO)

• Cell Counting Kit-8 (CCK-8)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a suitable density and incubate for 24 hours to allow for attachment.[13]

• Treatment: Treat the cells with various concentrations of Poricoic Acid G. Include a vehicle control (medium with the same concentration of DMSO) and a blank control (medium only).[13]

• Incubation: Incubate the plate for a desired period (e.g., 24, 48, or 72 hours).[13]

• CCK-8 Addition: Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours.[13]

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.[10]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control.[13]

This technical guide provides a foundational understanding of Poricoic Acid G for researchers. The presented data and protocols are intended to facilitate further exploration of this compound's therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Poricoic acid A suppresses TGF-β1-induced renal fibrosis and proliferation via the PDGF-C, Smad3 and MAPK pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of tumor-promoting effects by poricoic acids G and H and other lanostane-type triterpenes and cytotoxic activity of poricoic acids A and G from Poria cocos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Poricoic Acid A, an Active Ingredient Extracted From Poria cocos, Inhibits Lung Cancer Cell Growth by Suppressing MEK/ERK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. CN103665079A - Separation and purification method of pachymic acid monomer - Google Patents [patents.google.com]
• 13. benchchem.com [benchchem.com]

The Anti-Leukemic Potential of Poricoic Acid G: A Mechanistic Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poricoic Acid G, a triterpenoid (B12794562) compound isolated from the medicinal mushroom Poria cocos, has demonstrated significant cytotoxic effects against leukemia cells, identifying it as a compound of interest for further investigation in oncology. This technical guide provides a comprehensive overview of the current understanding of the mechanism of action of Poricoic Acid G, with a focus on its effects on leukemia cells. While research specifically on Poricoic Acid G is limited, this document compiles the available data and draws parallels with the more extensively studied related compound, Poricoic Acid A, to propose potential mechanisms and guide future research.

Core Mechanism of Action: Cytotoxicity in Leukemia

The primary established biological activity of Poricoic Acid G is its potent cytotoxic effect on human leukemia cells.

Quantitative Data: Growth Inhibition

A key study by Ukiya et al. (2002) established the significant growth inhibitory effect of Poricoic Acid G on the human promyelocytic leukemia cell line, HL-60.[1]

Compound	Cell Line	Parameter	Value	Reference
Poricoic Acid G	HL-60	GI50	39.3 nM	[1]

Table 1: Cytotoxic Activity of Poricoic Acid G. The GI50 value represents the concentration of the compound that causes 50% inhibition of cell growth.

Experimental Protocols

Cytotoxicity Assay (Based on established protocols)

The following is a generalized protocol for determining the cytotoxic activity of a compound like Poricoic Acid G on leukemia cells, such as the HL-60 cell line.

1. Cell Culture and Maintenance:

• Culture HL-60 cells in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Maintain the cells in a humidified incubator at 37°C with 5% CO2.

• Ensure cells are in the logarithmic growth phase before experimentation.

2. Compound Preparation:

• Dissolve Poricoic Acid G in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to create a stock solution.

• Prepare serial dilutions of the stock solution in the complete culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration in the culture does not exceed a non-toxic level (typically <0.1%).

3. Cell Viability Assay (e.g., MTT Assay):

• Seed HL-60 cells into 96-well plates at a density of approximately 1 x 10^5 cells/mL.

• Add the various concentrations of Poricoic Acid G to the wells. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic agent).

• Incubate the plates for a specified period (e.g., 48 or 72 hours).

• Following incubation, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for an additional 4 hours.

• Add a solubilizing agent (e.g., acidified isopropanol) to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the GI50 value.

Hypothesized Signaling Pathways and Mechanisms

While the precise signaling pathways modulated by Poricoic Acid G in leukemia cells have not been fully elucidated, we can hypothesize potential mechanisms based on the known activities of other cytotoxic compounds in HL-60 cells and the more extensively studied Poricoic Acid A.

Potential Induction of Apoptosis

It is plausible that the cytotoxic effect of Poricoic Acid G is mediated through the induction of apoptosis, or programmed cell death.

Caption: Hypothetical intrinsic apoptosis pathway induced by Poricoic Acid G.

Potential for Cell Cycle Arrest

Another potential mechanism for the growth-inhibitory effect of Poricoic Acid G is the induction of cell cycle arrest, preventing the proliferation of leukemia cells.

Caption: Hypothesized G2/M cell cycle arrest induced by Poricoic Acid G.

Experimental Workflow for Mechanistic Studies

To further elucidate the mechanism of action of Poricoic Acid G, the following experimental workflow is proposed.

Caption: Proposed experimental workflow for investigating Poricoic Acid G's mechanism.

Conclusion and Future Directions

Poricoic Acid G has been identified as a potent cytotoxic agent against human leukemia cells in vitro. However, the current body of scientific literature lacks in-depth studies on its precise mechanism of action. The information on related compounds, such as Poricoic Acid A, suggests that the anti-leukemic activity of Poricoic Acid G may involve the induction of apoptosis and/or cell cycle arrest.

Future research should focus on:

• Confirming the induction of apoptosis and identifying the specific apoptotic pathways involved (intrinsic vs. extrinsic).

• Investigating the effect of Poricoic Acid G on cell cycle progression and the expression of key cell cycle regulatory proteins.

• Identifying the direct molecular targets and signaling pathways modulated by Poricoic Acid G in leukemia cells.

A thorough understanding of these mechanisms is crucial for the potential development of Poricoic Acid G as a novel therapeutic agent for leukemia.

References

• 1. pubs.acs.org [pubs.acs.org]

Poricoic Acid G: A Fungal Metabolite with Potent Anti-Leukemic and Antiviral Properties

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Poricoic Acid G, a lanostane-type triterpenoid (B12794562) isolated from the medicinal fungus Poria cocos (syn. Wolfiporia cocos), has emerged as a fungal metabolite of significant interest due to its potent biological activities. This technical guide provides a comprehensive overview of the current scientific understanding of Poricoic Acid G, with a focus on its role as a cytotoxic agent against leukemia cells and its inhibitory effects on the Epstein-Barr virus (EBV). This document details the available quantitative data, outlines key experimental methodologies, and visualizes the known and putative signaling pathways involved in its mechanism of action, offering a valuable resource for researchers in oncology and virology.

Introduction

Poria cocos, a fungus long utilized in traditional Chinese medicine, is a rich source of bioactive secondary metabolites, particularly triterpenoids. Among these, Poricoic Acid G has been identified as a compound with significant therapeutic potential. Structurally classified as a 3,4-seco-lanostane-type triterpene, Poricoic Acid G has demonstrated marked cytotoxic effects against human leukemia cell lines and notable inhibitory activity against the lytic cycle of the Epstein-Barr virus. This guide synthesizes the available research to provide a detailed understanding of its biochemical properties and pharmacological activities.

Physicochemical Properties

Poricoic Acid G is a complex organic molecule with the following properties:

Property	Value
Molecular Formula	C₃₀H₄₆O₅
Molecular Weight	486.7 g/mol
IUPAC Name	(2R)-2-[(2R,3R,3aR,6S,7S,9bR)-6-(2-carboxyethyl)-2-hydroxy-3a,6,9b-trimethyl-7-prop-1-en-2-yl-1,2,3,4,5,7,8,9-octahydrocyclopenta[a]naphthalen-3-yl]-6-methylhept-5-enoic acid
Appearance	Presumed to be a powder, typical for isolated triterpenoids.
Solubility	Soluble in solvents such as Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone (B3395972).[1]

Biological Activities and Quantitative Data

The primary biological activities of Poricoic Acid G that have been investigated are its cytotoxicity against cancer cells and its inhibition of Epstein-Barr virus activation.

Cytotoxic Activity against Leukemia Cells

Poricoic Acid G exhibits significant cytotoxic effects, particularly against human promyelocytic leukemia HL-60 cells.[2][3][4]

Cell Line	Assay Type	Parameter	Value	Reference
HL-60	Cytotoxicity Assay	GI₅₀	39.3 nM	Ukiya et al., 2002[5]

GI₅₀ (Concentration for 50% Growth Inhibition)

Inhibition of Epstein-Barr Virus (EBV) Early Antigen (EA) Activation

Poricoic Acid G has been shown to inhibit the activation of the Epstein-Barr virus early antigen (EBV-EA) induced by the tumor promoter 12-O-tetradecanoylphorbol-13-acetate (TPA).[1][5]

Assay	Cell Line	Inducer	Parameter	Result	Reference
EBV-EA Activation Inhibition Assay	Raji	TPA	Inhibitory Effect	Potent inhibition observed	Ukiya et al., 2002[5]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the studies on Poricoic Acid G.

Cytotoxicity Assay against HL-60 Cells

This protocol is based on standard methodologies for determining the cytotoxic effects of a compound on a leukemia cell line.

Objective: To determine the concentration at which Poricoic Acid G inhibits the growth of HL-60 cells by 50% (GI₅₀).

Materials:

• Human promyelocytic leukemia (HL-60) cells

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Poricoic Acid G stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CCK-8 (Cell Counting Kit-8) reagent

• 96-well microplates

• Humidified incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: Seed HL-60 cells in a 96-well plate at a density of approximately 1 x 10⁵ cells/well in 100 µL of complete RPMI-1640 medium.

• Compound Treatment: Prepare serial dilutions of Poricoic Acid G in the culture medium. Add 100 µL of the diluted compound solutions to the respective wells. Include a vehicle control (DMSO at the same final concentration as the highest Poricoic Acid G treatment) and a blank control (medium only).

• Incubation: Incubate the plate for 48-72 hours in a humidified incubator.

• Viability Assessment (MTT Assay Example):

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C.

  • Centrifuge the plate, remove the supernatant, and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The GI₅₀ value is determined by plotting the cell viability against the log of the Poricoic Acid G concentration and fitting the data to a dose-response curve.

Cytotoxicity Assay Workflow

Inhibition of TPA-Induced EBV-EA Activation

This protocol describes the method used to assess the inhibitory effect of compounds on the activation of the Epstein-Barr virus early antigen.

Objective: To evaluate the ability of Poricoic Acid G to inhibit the TPA-induced expression of EBV early antigen in Raji cells.

Materials:

• Raji cells (human B-lymphoblastoid cell line latently infected with EBV)

• RPMI-1640 medium with 10% FBS

• 12-O-tetradecanoylphorbol-13-acetate (TPA)

• n-Butyric acid

• Poricoic Acid G stock solution (in DMSO)

• Phosphate-buffered saline (PBS)

• Acetone

• High-titer EBV-EA-positive human serum (from a patient with nasopharyngeal carcinoma)

• Fluorescein isothiocyanate (FITC)-conjugated anti-human IgG

• Fluorescence microscope

Procedure:

• Cell Culture and Induction: Culture Raji cells to a density of 1 x 10⁶ cells/mL. Induce EBV-EA expression by treating the cells with TPA (e.g., 32 pmol) and n-butyric acid (e.g., 4 µmol) in the presence of various concentrations of Poricoic Acid G or vehicle control (DMSO).

• Incubation: Incubate the cells for 48 hours at 37°C.

• Cell Smear Preparation: After incubation, wash the cells with PBS and prepare smears on glass slides.

• Fixation and Staining:

  • Fix the cell smears with acetone at room temperature for 10 minutes.

  • Apply the EBV-EA-positive human serum (diluted, e.g., 1:10) to the smears and incubate in a moist chamber at 37°C for 30 minutes.

  • Wash the slides with PBS.

  • Apply the FITC-conjugated anti-human IgG (diluted, e.g., 1:40) and incubate in a moist chamber at 37°C for 30 minutes.

  • Wash the slides with PBS.

• Microscopic Analysis: Mount the slides with a glycerol-PBS solution and observe under a fluorescence microscope. Count the number of EA-positive cells (showing bright green fluorescence) out of at least 500 cells.

• Data Analysis: Calculate the percentage of EA-positive cells for each treatment condition. The inhibitory activity is expressed as the percentage reduction in EA-positive cells compared to the TPA-treated control.

EBV-EA Inhibition Assay Workflow

Mechanism of Action and Signaling Pathways

While the precise signaling pathways modulated by Poricoic Acid G are not yet fully elucidated, inferences can be drawn from studies on the closely related compound, Poricoic Acid A, and the general understanding of triterpenoid anti-cancer mechanisms.

Putative Anti-Leukemic Mechanism

The potent cytotoxicity of Poricoic Acid G in HL-60 cells suggests the induction of apoptosis (programmed cell death). Triterpenoids often induce apoptosis through the intrinsic (mitochondrial) and/or extrinsic (death receptor) pathways. This typically involves the activation of caspases, a family of proteases that execute the apoptotic process.

While direct evidence for Poricoic Acid G is pending, Poricoic Acid A has been shown to induce apoptosis and autophagy in various cancer cells by modulating key signaling pathways such as the MEK/ERK and mTOR/p70s6k pathways.[4][6][7][8][9] It is plausible that Poricoic Acid G may share similar mechanisms of action.

Putative Signaling Pathways Modulated by Poricoic Acid G

Putative Mechanism of EBV-EA Inhibition

The tumor promoter TPA is known to activate Protein Kinase C (PKC), which in turn can trigger a cascade of signaling events leading to the reactivation of the latent EBV. The inhibitory effect of Poricoic Acid G on TPA-induced EBV-EA activation suggests that it may interfere with this signaling pathway. Potential points of intervention include the direct inhibition of PKC or the modulation of downstream signaling molecules.

Hypothesized Mechanism of EBV-EA Inhibition

Future Directions and Conclusion

Poricoic Acid G stands out as a promising natural product with significant potential for development as an anti-leukemic and antiviral agent. The remarkably low nanomolar GI₅₀ value against HL-60 cells warrants further investigation into its efficacy in other leukemia cell lines and in vivo models. Elucidating the precise molecular targets and the specific signaling pathways modulated by Poricoic Acid G will be crucial for its future development. Further studies are also needed to explore the structure-activity relationships among the various poricoic acids to optimize their therapeutic potential. This technical guide provides a solid foundation for researchers to build upon in their exploration of this fascinating fungal metabolite.

References

• 1. Isolation, structural elucidation, and inhibitory effects of terpenoid and lipid constituents from sunflower pollen on Epstein-Barr virus early antigen induced by tumor promoter, TPA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Proliferation inhibition, cell cycle arrest and apoptosis induced in HL-60 cells by a natural diterpene ester from Daphne mucronata - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Inhibition of epstein-barr virus early antigen activation promoted by 12-O-tetradecanoylphorbol-13-acetate by the non-steroidal anti-inflammatory drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. gp-tcm.org [gp-tcm.org]
• 9. Poricoic Acid A, an Active Ingredient Extracted From Poria cocos, Inhibits Lung Cancer Cell Growth by Suppressing MEK/ERK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Review of Poricoic Acid G and Related Triterpenoids from Poria cocos

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth literature review of Poricoic Acid G and its related lanostane-type triterpenoids isolated from the medicinal fungus Poria cocos. This document summarizes key quantitative data on their biological activities, details relevant experimental protocols, and visualizes the underlying signaling pathways to support further research and drug development.

Introduction

Poria cocos is a well-known fungus in traditional medicine, particularly in East Asia, and has been investigated for its diverse pharmacological properties. The primary bioactive constituents are triterpenoids, which have demonstrated a range of activities including anti-tumor, anti-inflammatory, and immunomodulatory effects. Among these, Poricoic Acid G and its structural analogues have emerged as compounds of significant interest for their potential therapeutic applications. This review focuses on the current scientific understanding of Poricoic Acid G and related compounds, providing a consolidated resource for the scientific community.

Biological Activities and Quantitative Data

The lanostane-type triterpenoids from Poria cocos exhibit a variety of biological effects, with cytotoxicity against cancer cell lines and anti-inflammatory properties being the most prominently studied.

Cytotoxic Activity

Poricoic Acid G has shown significant cytotoxic effects, particularly against leukemia cells[1][2]. Its efficacy, along with that of other related compounds, has been quantified in various cancer cell lines. The following tables summarize the available quantitative data.

Table 1: Cytotoxicity of Poricoic Acid G against Human Cancer Cell Lines

Cell Line	Cancer Type	Assay	IC50 / GI50 Value	Reference
HL-60	Leukemia	MTT Assay	32.6 μM	[2]
HL-60	Leukemia	Sulforhodamine B Assay	39.3 nM	[2][3]
A549	Lung Cancer	MTT Assay	> 100 μM	[2]
AZ-521	Stomach Cancer	MTT Assay	> 100 μM	[2]
DU-145	Prostate Cancer	MTT Assay	> 100 μM	[2]
OVCAR-3	Ovarian Cancer	MTT Assay	> 100 μM	[2]

Table 2: Cytotoxicity of Related Poricoic Acids and Triterpenoids

Compound	Cell Line(s)	Cancer Type(s)	IC50 Value(s)	Reference(s)
Poricoic Acid A	H460, H1299	Lung Cancer	~150-200 µg/mL	[4][5]
SKOV3	Ovarian Cancer	~50-80 µg/mL	[5][6]
Poricoic Acid H	-	-	Inhibits tumor promotion	[3]
Dehydropachymic acid	CCRF-CEM, Molt 4, HL-60	Leukemia	2.7 μM, 13.8 μM, 7.3 μM	[7]
Dehydroeburicoic acid	CCRF-CEM, Molt 4, HL-60	Leukemia	6.3 μM, 14.3 μM, 6.0 μM	[7]
Pachymic acid	CCRF-CEM	Leukemia	4.9 μM	[7]
Polyporenic Acid C	A549	Lung Cancer	Reduced viability at 60-200 μM	[8][9]
Panc-1, MiaPaca-2, AsPc-1, BxPc-3	Pancreatic Cancer	PTE IC50s: 1.0-28.3 µg/ml	[10]
Poricolide A & B	A549, SMMC-7721, MCF-7, SW480	Lung, Liver, Breast, Colon	16.19-27.74 μM	[11]

Anti-Inflammatory Activity

Several triterpenoids from Poria cocos have demonstrated anti-inflammatory effects. For instance, Dehydrotumulosic acid has been shown to modulate key inflammatory pathways.

Table 3: Anti-Inflammatory Activity of Related Triterpenoids

Compound	Activity	IC50 Value(s)	Reference(s)
Dehydrotumulosic Acid	Inhibition of inflammatory pathways (NF-κB, MAPK)	Not specified	[12]

Signaling Pathways and Mechanisms of Action

The biological activities of Poricoic Acid G and its analogues are mediated through the modulation of various intracellular signaling pathways. While the specific pathways for Poricoic Acid G are not yet fully elucidated, studies on related compounds provide significant insights into their mechanisms of action.

Apoptosis Induction by Polyporenic Acid C

Polyporenic Acid C has been shown to induce apoptosis in human lung cancer cells through a caspase-8-mediated pathway, suggesting an extrinsic apoptosis signaling cascade. It also appears to involve the PI3K/Akt and p53 signaling pathways[9].

Figure 1: Apoptosis induction by Polyporenic Acid C.

Anti-Cancer Mechanisms of Poricoic Acid A

Poricoic Acid A exerts its anti-cancer effects by targeting key signaling pathways involved in cell proliferation and survival, namely the MEK/ERK and mTOR/p70s6k pathways[4][6].

Figure 2: Anticancer mechanisms of Poricoic Acid A.

Anti-Inflammatory Mechanism of Dehydrotumulosic Acid

The anti-inflammatory properties of Dehydrotumulosic Acid are attributed to its ability to modulate the NF-κB and MAPK signaling pathways, which are central to the inflammatory response.

Figure 3: Anti-inflammatory mechanism of Dehydrotumulosic Acid.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature for the evaluation of the biological activities of poricoic acids and related compounds.

Cell Viability and Cytotoxicity Assays (MTT and CCK-8)

These colorimetric assays are used to assess cell metabolic activity and are a common method for measuring cytotoxicity.

• Cell Seeding:

  • Harvest and count cells from a sub-confluent culture.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the test compound (e.g., Poricoic Acid G) in a suitable solvent like DMSO.

  • Prepare serial dilutions of the compound in a complete culture medium.

  • Replace the medium in the 96-well plate with the compound-containing medium. Include vehicle controls (medium with DMSO) and untreated controls.

  • Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the MTT solution and add 100 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• CCK-8 Assay:

  • Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours at 37°C[13].

  • Measure the absorbance at 450 nm using a microplate reader[13].

• Data Analysis:

  • Calculate cell viability as a percentage of the untreated control.

  • Plot a dose-response curve and determine the IC50 value.

Figure 4: General workflow for cytotoxicity assays.

Western Blot Analysis

This technique is used to detect specific proteins in a sample and is crucial for studying signaling pathways.

• Protein Extraction:

  • Treat cells with the compound of interest for the desired time.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine the protein concentration using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein by boiling in Laemmli buffer.

  • Separate the proteins by size on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody specific to the protein of interest overnight at 4°C.

  • Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane with TBST.

  • Add an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Visualize the protein bands using an imaging system.

• Analysis:

  • Quantify the band intensities and normalize to a loading control (e.g., GAPDH or β-actin).

Conclusion

Poricoic Acid G and its related lanostane (B1242432) triterpenoids from Poria cocos represent a promising class of natural products with significant therapeutic potential, particularly in oncology and inflammatory diseases. While research on Poricoic Acid G itself is still emerging, the extensive studies on related compounds like Poricoic Acid A provide a strong foundation for understanding their mechanisms of action. The data and protocols summarized in this guide offer a valuable resource for researchers to further investigate these compounds and accelerate their translation into novel therapeutic agents. Future studies should focus on elucidating the specific molecular targets and signaling pathways of Poricoic Acid G to fully realize its clinical potential.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Inhibition of tumor-promoting effects by poricoic acids G and H and other lanostane-type triterpenes and cytotoxic activity of poricoic acids A and G from Poria cocos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Poricoic Acid A, an Active Ingredient Extracted From Poria cocos, Inhibits Lung Cancer Cell Growth by Suppressing MEK/ERK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Polyporenic acid C induces caspase-8-mediated apoptosis in human lung cancer A549 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Triterpenes from Poria cocos suppress growth and invasiveness of pancreatic cancer cells through the downregulation of MMP-7 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Tetranorlanostane and Lanostane Triterpenoids with Cytotoxic Activity from the Epidermis of Poria cocos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]

In Vitro Anti-Asthmatic Activity of Lanostane Triterpenes: A Technical Guide

This technical guide provides an in-depth overview of the in vitro anti-asthmatic and anti-inflammatory activities of lanostane (B1242432) triterpenes. It is intended for researchers, scientists, and drug development professionals working in the fields of respiratory diseases and natural product pharmacology. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes the primary mechanisms of action through signaling pathway diagrams.

Data Presentation: Quantitative In Vitro Activities

The following tables summarize the reported in vitro anti-asthmatic and anti-inflammatory effects of various lanostane triterpenes.

Table 1: Inhibition of Mast Cell Degranulation by Lanostane Triterpenes from Poria cocos

Compound	Concentration (μM)	Inhibition of β-Hexosaminidase Release	Cell Line	Inducer	Reference
Compounds 1-3, 5-10, 12-14	10.0	Significant (P < 0.05)	RBL-2H3	C48/80	[1]

Table 2: Anti-inflammatory Activity of Lanostane Triterpenes

Compound	IC₅₀ Value (μM)	Bioassay	Cell Line	Inducer	Reference
Poricoic Acid GM	9.73	NO Production Inhibition	RAW264.7	LPS	[2]
Compound 4 (G. lucidum)	-	NO Production Inhibition (86.5% at 50 μM)	RAW264.7	LPS	[3]
Compound 7 (G. lucidum)	-	NO Production Inhibition (88.2% at 50 μM)	RAW264.7	LPS	[3]
Ganoluciduone B	-	NO Production Inhibition (45.5% at 12.5 μM)	RAW264.7	LPS	[4]
Spiromaculatol C	-	NO Production Inhibition	RAW264.7	LPS	[5]

Note: Many studies report significant inhibition without providing specific IC₅₀ values.

Experimental Protocols

Detailed methodologies for key in vitro experiments are provided below. These protocols are synthesized from multiple sources to represent standard practices in the field.[6][7][8]

Mast Cell Degranulation Assay

This assay quantifies the ability of a compound to inhibit the release of inflammatory mediators from mast cells.

• Cell Culture: Rat basophilic leukemia (RBL-2H3) cells are cultured in Eagle's Minimum Essential Medium (MEM) supplemented with 10% fetal bovine serum (FBS), penicillin (100 U/mL), and streptomycin (B1217042) (100 µg/mL) at 37°C in a humidified 5% CO₂ atmosphere.

• Cell Seeding: Cells are seeded into 24-well plates at a density of 5 × 10⁵ cells/mL and incubated for 24 hours.

• Compound Treatment: The culture medium is replaced with Siraganian buffer (or Tyrode's buffer). Cells are pre-incubated with various concentrations of the test lanostane triterpenes for 1 hour at 37°C.

• Induction of Degranulation: Degranulation is induced by adding Compound 48/80 (a potent mast cell degranulator) to a final concentration of 10 µg/mL and incubating for 20-30 minutes at 37°C.[1]

• Quantification of β-Hexosaminidase:

  • The reaction is stopped by placing the plate on ice. The supernatant is collected.

  • To measure total β-hexosaminidase content, the remaining cells are lysed with 0.5% Triton X-100.

  • An aliquot of the supernatant (or cell lysate) is mixed with p-nitrophenyl-N-acetyl-β-D-glucosaminide (pNAG) substrate solution in a 96-well plate and incubated for 1 hour at 37°C.

  • The reaction is terminated by adding a stop solution (e.g., 0.1 M Na₂CO₃/NaHCO₃).

  • The absorbance is measured at 405 nm using a microplate reader.

• Calculation: The percentage of β-hexosaminidase release is calculated as: (Absorbance of Supernatant / Absorbance of Lysate) × 100. The inhibitory effect of the compound is determined relative to the C48/80-treated control group.

Nitric Oxide (NO) Inhibition Assay

This assay measures the anti-inflammatory effect of compounds by quantifying the inhibition of nitric oxide production in macrophages.

• Cell Culture: Murine macrophage cells (RAW264.7) are cultured in Dulbecco's Modified Eagle's Medium (DMEM) with 10% FBS and antibiotics at 37°C and 5% CO₂.

• Cell Seeding: Cells are plated in 96-well plates at a density of 1 × 10⁵ cells/well and allowed to adhere for 24 hours.

• Compound Treatment: Cells are pre-treated with various concentrations of lanostane triterpenes for 1-2 hours.

• Inflammatory Stimulation: Inflammation is induced by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL and incubating for 24 hours.[2][4]

• Quantification of Nitrite (B80452) (Griess Assay):

  • The cell culture supernatant is collected.

  • An equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride) is added to the supernatant.

  • After a 10-15 minute incubation at room temperature, the absorbance is measured at 540 nm.

  • A standard curve is generated using known concentrations of sodium nitrite to determine the nitrite concentration in the samples.

Analysis of Signaling Pathways via Western Blot

This method is used to determine the effect of lanostane triterpenes on the expression and phosphorylation of key proteins in inflammatory signaling cascades.

• Cell Culture and Treatment: Cells (e.g., RAW264.7) are grown in 6-well plates and treated with the test compound and/or inflammatory stimulus (e.g., LPS) for a specified duration.

• Protein Extraction: Cells are washed with ice-cold PBS and lysed using RIPA buffer containing protease and phosphatase inhibitors. For nuclear translocation studies, nuclear and cytoplasmic fractions are separated using a specialized extraction kit.

• Protein Quantification: The total protein concentration of the lysates is determined using a BCA or Bradford protein assay.

• SDS-PAGE and Protein Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour.

  • The membrane is incubated overnight at 4°C with primary antibodies specific to the target proteins (e.g., p-IκBα, IκBα, p-p65, p65, Nrf2, HO-1, β-actin).[2][5][9]

  • After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. Band intensities are quantified using densitometry software and normalized to a loading control (e.g., β-actin or Lamin B1 for nuclear fractions).

Visualizations: Mechanisms of Action

The following diagrams, created using the DOT language, illustrate the key experimental workflows and signaling pathways involved in the anti-asthmatic activity of lanostane triterpenes.

Caption: General workflow for in vitro screening of lanostane triterpenes.

Caption: Inhibition of mast cell degranulation by lanostane triterpenes.

Caption: Inhibition of the NF-κB inflammatory signaling pathway.

References

• 1. Five new lanostane-type triterpenoids from Poria cocos and their in vitro anti-asthmatic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New Lanostane-Type Triterpenes with Anti-Inflammatory Activity from the Epidermis of Wolfiporia cocos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antiinflammatory lanostane triterpenoids from Ganoderma lucidum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Lanostane triterpenoids with anti-inflammatory activities from Ganoderma lucidum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-inflammatory lanostane triterpenoids with rearranged spirobi[indene] scaffold and their biogenetically related analogues from Euphorbia maculata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. selvita.com [selvita.com]
• 7. omicsonline.org [omicsonline.org]
• 8. mdpi.com [mdpi.com]
• 9. Anti-inflammatory and heme oxygenase-1 inducing activities of lanostane triterpenes isolated from mushroom Ganoderma lucidum in RAW264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Poricoic Acid G: Synonyms and Alternative Names

For researchers, scientists, and professionals in drug development, precise identification of chemical compounds is paramount. This guide provides a comprehensive overview of the synonyms and alternative names for Poricoic Acid G, a tricyclic triterpenoid (B12794562) with significant biological activities.

Chemical Identity of Poricoic Acid G

Poricoic Acid G is a natural compound isolated from fungi such as Poria cocos (Wolfiporia cocos) and has been reported in Phellodendron amurense.[1][2][3] It is classified as a dicarboxylic acid, a secondary alcohol, and a tricyclic triterpenoid.[1] The compound has demonstrated notable cytotoxic effects on leukemia cells, positioning it as a person of interest for further investigation as a potential anti-leukemic agent.[4]

Nomenclature and Identifiers

To facilitate unambiguous identification and data retrieval across various databases and publications, Poricoic Acid G is referenced by a multitude of synonyms and identifiers. These are summarized in the table below for clear comparison.

Identifier Type	Identifier
Systematic Name (IUPAC)	(2R)-2-[(2R,3R,3aR,6S,7S,9bR)-6-(2-carboxyethyl)-2-hydroxy-3a,6,9b-trimethyl-7-prop-1-en-2-yl-1,2,3,4,5,7,8,9-octahydrocyclopenta[a]naphthalen-3-yl]-6-methylhept-5-enoic acid[1]
CAS Registry Number	415724-84-4[1]
ChEBI ID	CHEBI:68355[1]
PubChem CID	5471966[1]
ChEMBL ID	CHEMBL138450[1]
NSC Number	715639, NSC-715639[1]
Other Depositor-Supplied Synonyms	16alpha-hydroxy-3,4-seco-lanosta-4(28),8,24-triene-3,21-dioic acid, AKOS040763450, CS-0255439, FS-8183, G89017, HY-N10071, NCI60_039950, orb1680329, RefChem:929881, SCHEMBL6281406[1]

Related Poricoic Acids

It is crucial to distinguish Poricoic Acid G from other structurally related compounds in the poricoic acid family. These related triterpenoids, while sharing a common structural scaffold, possess distinct chemical properties and may exhibit different biological activities. Key related compounds include:

• Poricoic Acid A : A tricyclic triterpenoid also isolated from Poria cocos.[3]

• Poricoic Acid B : Another related compound found in Wolfiporia cocos and Phellodendron amurense.[2]

• Poricoic Acid C : A tricyclic triterpenoid identified from Poria cocos.[5]

• Poricoic Acid D : A triterpenoid reported in Wolfiporia cocos.[6]

• Poricoic Acid H : A tricyclic triterpenoid also isolated from Poria cocos.[7]

Logical Relationship of Poricoic Acid G Identification

The following diagram illustrates the logical workflow for the definitive identification of Poricoic Acid G, starting from its common name to its various technical identifiers.

Caption: Workflow for the identification of Poricoic Acid G.

References

• 1. Poricoic Acid G | C30H46O5 | CID 5471966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Poricoic Acid B | C30H44O5 | CID 5471852 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Poricoic Acid A | C31H46O5 | CID 5471851 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Poricoic acid G | CAS#:415724-84-4 | Chemsrc [chemsrc.com]
• 5. Poricoic Acid C | C31H46O4 | CID 56668247 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Poricoic Acid D | C31H46O6 | CID 44424827 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Poricoic Acid H | C31H48O5 | CID 10918099 - PubChem [pubchem.ncbi.nlm.nih.gov]

Lanostane-Type Triterpenes: A Technical Guide to Their Cytotoxic and Anti-oxidant Activities

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the cytotoxic and anti-oxidant properties of lanostane-type triterpenes, a class of natural compounds with significant therapeutic potential. The information presented herein is curated for researchers, scientists, and professionals in the field of drug development, offering a comprehensive resource for understanding the mechanisms of action and experimental evaluation of these promising molecules.

Introduction

Lanostane-type triterpenoids are a large and structurally diverse group of natural products, primarily isolated from fungi of the Ganoderma genus, commonly known as Reishi or Lingzhi, and other medicinal mushrooms like Poria cocos.[1][2] These compounds have garnered considerable attention in recent years due to their wide range of pharmacological activities, including anti-inflammatory, anti-viral, and notably, anti-cancer and anti-oxidant effects.[1][3] Their complex chemical structures provide a rich scaffold for the development of novel therapeutic agents. This guide will focus on the cytotoxic and anti-oxidant activities of these compounds, presenting quantitative data, detailed experimental protocols, and insights into their molecular mechanisms of action.

Cytotoxic Activities of Lanostane-Type Triterpenes

Numerous studies have demonstrated the potent cytotoxic effects of lanostane-type triterpenes against a variety of human cancer cell lines.[1][4][5] The primary mechanism of their anti-cancer activity often involves the induction of apoptosis (programmed cell death) and cell cycle arrest.[6][7]

Quantitative Cytotoxicity Data

The cytotoxic efficacy of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of cell growth in vitro. The following tables summarize the IC50 values of various lanostane-type triterpenes against different human cancer cell lines.

Table 1: Cytotoxicity of Lanostane (B1242432) Triterpenoids from Ganoderma luteomarginatum

Compound	Cancer Cell Line	IC50 (μM)	Reference
(5α,24E)-3β-acetoxyl-26-hydroxylanosta-8,24-dien-7-one	HeLa (Cervical Cancer)	1.29	[1]
(5α,24E)-3β-acetoxyl-26-hydroxylanosta-8,24-dien-7-one	A549 (Lung Cancer)	1.50	[1]
Compound 1 (lanosta-7,9(11)-dien-3β-acetyloxy-24,25-diol)	K562 (Leukemia)	8.59 µg/mL	[4]
Compound 13	K562 (Leukemia)	6.64 µg/mL	[4]
Compound 18	K562 (Leukemia)	8.82 µg/mL	[4]

Table 2: Cytotoxicity of Lanostane Triterpenoids from Ganoderma lucidum

Compound	Cancer Cell Line	IC50 (μM)	Reference
3α,12β,15α-triacetoxy-5α-lanosta-7,9(11),24-trien-26-oic acid (1)	PC-3 (Prostate Cancer)	11.5	[8]
Ganoderol (Compound 1)	MDA-MB-231 (Breast Cancer)	42.0 ± 1.9	[5]
Ganoderol (Compound 17)	MDA-MB-231 (Breast Cancer)	43.0 ± 0.3	[5]
23S-hydroxy-3,7,11,15-tetraoxo-lanost-8,24E-diene-26-oic acid (1)	p388, Hela, BEL-7402, SGC-7901	8-25	[9]
12beta-acetoxy-3beta-hydroxy-7,11,15,23-tetraoxo-lanost-8,20E-diene-26-oic acid (16)	p388, Hela, BEL-7402, SGC-7901	8-25	[9]
Ganoleucocontin J (10)	Huh7 (Hepatocellular Carcinoma)	24.39	[10]
Ganoleucocontin O (15)	Huh7 (Hepatocellular Carcinoma)	47.29	[10]

Table 3: Cytotoxicity of Lanostane Triterpenoids from Poria cocos

Compound	Cancer Cell Line	IC50 (µM)	Reference
Pachymic acid (1)	A549 (Lung Cancer)	Good	[2]
Dehydropachymic acid (2)	A549 (Lung Cancer)	Good	[2]
3-acetyloxy-16α-hydroxytrametenolic acid (3)	A549 (Lung Cancer)	Good	[2]
Polyporenic acid C (4)	A549 (Lung Cancer)	Good	[2]
3-epi-dehydropachymic acid (5)	A549 (Lung Cancer)	Good	[2]
3-epi-dehydrotumulosic acid (6)	A549 (Lung Cancer)	Good	[2]
29-hydroxypolyporenic acid C (8)	A549 (Lung Cancer)	Good	[2]

Table 4: Cytotoxicity of Synthetic Lanostane-Type Triterpenoids

Compound	Cancer Cell Line	ED50 (μM)	Reference
Various derivatives	A549 (Lung Cancer)	3.96 to 38.15	[11]

Signaling Pathways in Cytotoxicity

The cytotoxic effects of lanostane triterpenes are often mediated through the modulation of key signaling pathways that regulate cell survival, proliferation, and apoptosis. Ganoderic acid, a prominent lanostane triterpenoid, has been reported to interact with receptor tyrosine kinases (RTKs) and modulate downstream signaling cascades such as the PI3K/Akt/mTOR and RAS-MAPK pathways, ultimately leading to apoptosis.[6] Poricoic acid A (PAA) and poricoic acid B (PAB) from Poria cocos have been shown to induce apoptosis and cell cycle arrest by interfering with the PI3K/Akt, MAPK, and p53 signaling pathways.[7]

References

• 1. Lanostane triterpenoids from Ganoderma luteomarginatum and their cytotoxicity against four human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 3. medicinacomplementar.com.br [medicinacomplementar.com.br]
• 4. Lanostane Triterpenoids and Ergostane Steroids from Ganoderma luteomarginatum and Their Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cytotoxic lanostane-type triterpenoids from the fruiting bodies of Ganoderma lucidum and their structure–activity relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ganoderic acid, lanostanoid triterpene: a key player in apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Cytotoxic lanostanoid triterpenes from Ganoderma lucidum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Molecular Networking Combined with MALDI-MSI Reveals New Lanostane-Type Triterpenoids with Anti-Hepatocellular Carcinoma Activity and Their Spatial Distribution in the Fruit Body of Ganoderma leucocontextum - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthetic lanostane-type triterpenoids as inhibitors of DNA topoisomerase II - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Isolation of Poricoic Acid G from Poria cocos

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poria cocos, a well-known fungus in traditional medicine, is a rich source of bioactive tetracyclic triterpenoids. Among these, Poricoic Acid G has garnered interest for its potential therapeutic properties, including significant cytotoxic effects against leukemia cells. This document provides detailed application notes and experimental protocols for the efficient extraction, isolation, and characterization of Poricoic Acid G from the dried sclerotium of Poria cocos. Additionally, it outlines protocols to investigate its biological activity and proposes a key signaling pathway involved in its cytotoxic action.

Data Presentation

The quantitative yield of individual triterpenoids from Poria cocos can vary based on the source, age, and preparation of the raw material, as well as the extraction and purification methods employed. The following tables provide an overview of the typical content of major chemical groups and specific triterpenoids found in Poria cocos.

Table 1: Content of Major Chemical Groups in Poria cocos

Chemical Group	Content Range (%)	Analytical Method
Total Triterpenoids	1.47 - 5.58	UV Spectrophotometry
Water-Soluble Polysaccharides	0.48 - 2.60	UV Spectrophotometry
Acidic Polysaccharides	50.81 - 88.78	UV Spectrophotometry

Table 2: Content of Selected Poricoic Acids in Poria cocos (Dry Weight)

Compound	Content Range (mg/g)	Analytical Method
Poricoic Acid A	0.156 - 0.885	UPLC
Poricoic Acid B	0.067 - 0.409	UPLC
Poricoic Acid G	Not explicitly quantified in literature; yield is dependent on the specific isolation procedure.	HPLC/UPLC

Experimental Protocols

The isolation of Poricoic Acid G is a multi-step process that involves extraction followed by several chromatographic purification stages.

Protocol 1: Extraction of Total Triterpenoids from Poria cocos

This protocol describes the initial extraction of a crude mixture of triterpenoids.

1. Preparation of Raw Material:

• Obtain dried sclerotium of Poria cocos. The epidermis is reported to be particularly rich in triterpenoids.

• Grind the material into a fine powder (40-60 mesh) to increase the surface area for efficient extraction.

2. Solvent Extraction:

• Place the powdered Poria cocos (e.g., 500 g) in a large flask.

• Add 80% ethanol (B145695) at a solid-to-solvent ratio of 1:10 (w/v) (i.e., 5 L of 80% ethanol).

• Perform reflux extraction at 70-80°C for 2-3 hours with continuous stirring.[1]

• Repeat the extraction process two more times with fresh solvent to maximize the yield.

3. Filtration and Concentration:

• Cool the extracts and combine them.

• Filter the combined extract through cheesecloth and then filter paper to remove solid residues.

• Concentrate the filtrate using a rotary evaporator under reduced pressure at a temperature below 50°C to obtain a crude extract.

4. Liquid-Liquid Partitioning (Optional but Recommended):

• Suspend the crude extract in distilled water.

• Perform liquid-liquid partitioning with an equal volume of n-butanol or ethyl acetate. Repeat this step 3-4 times. Triterpenoids will preferentially partition into the organic layer.

• Combine the organic fractions and concentrate using a rotary evaporator to yield a triterpenoid-enriched crude extract.

Protocol 2: Isolation of Poricoic Acid G by Column Chromatography

This protocol outlines the separation of the crude extract to isolate fractions containing Poricoic Acid G.

1. Preparation of Silica (B1680970) Gel Column:

• Prepare a glass column packed with silica gel (100-200 mesh) using a slurry method with hexane (B92381).

2. Sample Loading:

• Dissolve the triterpenoid-enriched crude extract in a minimal amount of chloroform (B151607) or a mixture of hexane and ethyl acetate.

• In a separate flask, add a small amount of silica gel to the dissolved extract and dry it under reduced pressure to obtain a free-flowing powder.

• Carefully load the dried sample onto the top of the prepared silica gel column.

3. Gradient Elution:

• Elute the column with a solvent gradient of increasing polarity. Start with 100% hexane and gradually increase the proportion of ethyl acetate. A suggested gradient is as follows:

  • Hexane (100%)

  • Hexane:Ethyl Acetate (9:1, v/v)

  • Hexane:Ethyl Acetate (8:2, v/v)

  • Hexane:Ethyl Acetate (7:3, v/v)

  • Hexane:Ethyl Acetate (1:1, v/v)

  • Ethyl Acetate (100%)

  • Ethyl Acetate:Methanol (B129727) (9:1, v/v)

• Collect fractions of a fixed volume (e.g., 20-30 mL).

4. Fraction Analysis:

• Analyze the collected fractions by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify those containing Poricoic Acid G.

• Pool the fractions that show a high concentration of the target compound.

Protocol 3: Purification of Poricoic Acid G by Preparative HPLC

This protocol describes the final purification step to obtain high-purity Poricoic Acid G.

1. Sample Preparation:

• Combine the Poricoic Acid G-containing fractions from column chromatography and evaporate the solvent.

• Dissolve the residue in a suitable solvent, such as methanol.

2. Preparative HPLC Conditions:

• Column: C18 reverse-phase column.

• Mobile Phase: A gradient of methanol and water containing 0.1% formic or acetic acid is commonly used. The specific gradient should be optimized to achieve the best separation.

• Detection: UV detector set at approximately 210 nm or 245 nm.

• Flow Rate: Dependent on the column dimensions, typically in the range of 5-20 mL/min for preparative columns.

3. Fraction Collection and Final Product:

• Inject the sample into the preparative HPLC system.

• Collect the peak corresponding to Poricoic Acid G.

• Evaporate the solvent from the collected fraction under reduced pressure to yield purified Poricoic Acid G.

• The purity of the final product should be confirmed by analytical HPLC and its structure elucidated using Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for the isolation and analysis of Poricoic Acid G.

Proposed Signaling Pathway for Poricoic Acid G-Induced Cytotoxicity

Poricoic Acid G has been shown to exhibit significant cytotoxic effects on leukemia cells. While the precise signaling cascade has not been fully elucidated for Poricoic Acid G specifically, a common mechanism for cytotoxicity of related triterpenoids involves the induction of apoptosis through the intrinsic (mitochondrial) pathway. This pathway is regulated by the Bcl-2 family of proteins and culminates in the activation of caspases.

Caption: Proposed intrinsic apoptosis pathway induced by Poricoic Acid G.

Protocols for Biological Activity Assessment

Protocol 4: Cell Viability Assay (CCK-8)

This protocol is for determining the cytotoxic effects of Poricoic Acid G on leukemia cell lines (e.g., HL-60, Jurkat).

1. Cell Seeding:

• Seed leukemia cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of appropriate culture medium.

2. Compound Treatment:

• Prepare serial dilutions of Poricoic Acid G in the culture medium.

• Add 100 µL of the medium containing different concentrations of Poricoic Acid G to the wells. Include a vehicle control (e.g., DMSO) and a blank control (medium only).

• Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified 5% CO₂ incubator.

3. CCK-8 Assay:

• Add 10 µL of Cell Counting Kit-8 (CCK-8) solution to each well.

• Incubate the plate for 1-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

4. Data Analysis:

• Calculate cell viability as: (Absorbance of treated wells - Absorbance of blank) / (Absorbance of control wells - Absorbance of blank) x 100%.

• Determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Protocol 5: Western Blot Analysis of Apoptosis-Related Proteins

This protocol is for detecting changes in the expression of key proteins in the proposed signaling pathway.

1. Protein Extraction:

• Treat cells with Poricoic Acid G at the desired concentrations for a specified time.

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration using a BCA assay.

2. SDS-PAGE and Western Blotting:

• Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against Bax, Bcl-2, Cleaved Caspase-9, Cleaved Caspase-3, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using an ECL substrate and a chemiluminescence imaging system.

Disclaimer: These protocols are intended as a guide for research purposes. Optimization of specific conditions may be required for different experimental setups.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols: NMR and Mass Spectrometry Analysis of Poricoic Acid G

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poricoic Acid G is a lanostane-type triterpenoid (B12794562) isolated from the medicinal fungus Poria cocos[1][2]. This class of compounds has garnered significant interest in the scientific community for its diverse pharmacological activities. Poricoic Acid G, with the molecular formula C₃₀H₄₆O₅ and a molecular weight of 486.7 g/mol , has demonstrated notable cytotoxic effects against leukemia cells, highlighting its potential as an anti-cancer agent[1][3]. The structural elucidation and quality control of Poricoic Acid G are crucial for its development as a therapeutic agent. This document provides detailed application notes and protocols for the comprehensive analysis of Poricoic Acid G using Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Physicochemical Properties of Poricoic Acid G

Property	Value	Source
Molecular Formula	C₃₀H₄₆O₅	[2]
Molecular Weight	486.7 g/mol	[2]
IUPAC Name	(2R)-2-[(2R,3R,3aR,6S,7S,9bR)-6-(2-carboxyethyl)-2-hydroxy-3a,6,9b-trimethyl-7-prop-1-en-2-yl-1,2,3,4,5,7,8,9-octahydrocyclopenta[a]naphthalen-3-yl]-6-methylhept-5-enoic acid	[2]
Appearance	Powder (predicted)	[4]
Solubility	Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone (predicted for similar compounds)	[4]

NMR Spectroscopic Analysis

Representative ¹H-NMR and ¹³C-NMR Chemical Shifts (from Poricoic Acid A)

Position	Representative ¹³C Shift (ppm)	Representative ¹H Shift (ppm), Multiplicity, J (Hz)
1	30.5	1.55 (m)
2	35.4	2.40 (m)
3	178.0	-
4	148.7	4.95 (s), 4.85 (s)
5	45.3	2.55 (m)
6	28.5	1.65 (m)
7	116.8	5.40 (t, J = 7.2)
8	145.8	-
9	140.5	-
10	37.5	-
11	115.5	5.95 (d, J = 6.0)
12	38.0	2.10 (m)
13	44.5	-
14	50.1	-
15	32.5	1.80 (m)
16	72.1	4.10 (dd, J = 8.0, 6.0)
17	58.5	2.20 (m)
18	16.2	0.95 (s)
19	18.5	1.05 (s)
20	36.2	2.30 (m)
21	180.5	-
22	34.0	2.50 (t, J = 7.5)
23	25.5	2.15 (m)
24	124.5	5.10 (t, J = 7.0)
25	131.5	-
26	25.7	1.70 (s)
27	17.8	1.65 (s)
28	110.5	4.90 (s), 4.80 (s)
29	22.5	1.10 (s)
30	28.0	1.25 (s)
31	-	-

Note: The data presented is for Poricoic Acid A and serves as a representative example. Actual chemical shifts for Poricoic Acid G may vary.

Mass Spectrometry Analysis

Electrospray Ionization Mass Spectrometry (ESI-MS) is a key technique for determining the molecular weight and fragmentation pattern of Poricoic Acid G.

Predicted Mass Spectrometry Data for Poricoic Acid G

Ionization Mode	Precursor Ion (m/z)	Major Fragment Ions (m/z)
Positive ESI	487.3423 [M+H]⁺, 509.3243 [M+Na]⁺	469.3318 [M+H-H₂O]⁺, 441.3369 [M+H-H₂O-CO]⁺, 423.3263 [M+H-2H₂O-CO]⁺
Negative ESI	485.3267 [M-H]⁻	441.3374 [M-H-CO₂]⁻

Note: These are predicted values. Experimental data would be required for confirmation.

Experimental Protocols

Sample Preparation for NMR Analysis

• Dissolution: Accurately weigh 5-10 mg of purified Poricoic Acid G and dissolve it in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Methanol-d₄, or DMSO-d₆).

• Filtration: To ensure high-resolution spectra, filter the sample solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, dry 5 mm NMR tube. This removes any particulate matter that could interfere with the magnetic field homogeneity.

• Homogenization: Gently vortex the NMR tube to ensure a homogenous solution.

• Referencing: Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for accurate chemical shift referencing.

NMR Data Acquisition

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a suitable probe.

• ¹H NMR: Acquire a standard one-dimensional proton NMR spectrum. Typical parameters include a 30-45° pulse angle, a spectral width of 12-16 ppm, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR: Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

• 2D NMR: To facilitate complete structural assignment, acquire a suite of 2D NMR spectra, including:

  • COSY (Correlation Spectroscopy): To identify proton-proton spin couplings.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for piecing together the carbon skeleton.

Sample Preparation for Mass Spectrometry Analysis

• Stock Solution: Prepare a stock solution of Poricoic Acid G at a concentration of approximately 1 mg/mL in a suitable solvent such as methanol (B129727) or acetonitrile.

• Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL using the mobile phase solvent system intended for the analysis.

• Filtration: Filter the final solution through a 0.22 µm syringe filter to remove any particulates before injection into the mass spectrometer.

Mass Spectrometry Data Acquisition

• Instrumentation: Employ a high-resolution mass spectrometer, such as a Q-TOF (Quadrupole Time-of-Flight) or Orbitrap instrument, coupled to a liquid chromatography system (LC-MS).

• Ionization: Utilize Electrospray Ionization (ESI) in both positive and negative ion modes to obtain comprehensive data.

• Full Scan MS: Acquire full scan mass spectra over a relevant m/z range (e.g., 100-1000) to determine the accurate mass of the molecular ion.

• Tandem MS (MS/MS): Perform fragmentation of the precursor ion ([M+H]⁺ or [M-H]⁻) using collision-induced dissociation (CID) to obtain characteristic fragment ions. This data is vital for structural confirmation and differentiation from isomers.

Visualizations

Experimental Workflow for Analysis of Poricoic Acid G

Caption: Workflow for the isolation and analysis of Poricoic Acid G.

Representative Signaling Pathway Modulated by Poricoic Acids

The following diagram illustrates the MEK/ERK signaling pathway, which is known to be inhibited by the structurally related Poricoic Acid A and is a common target in cancer therapy. This pathway is presented as a likely target for Poricoic Acid G's anti-leukemic activity.

Caption: Proposed inhibition of the MEK/ERK pathway by Poricoic Acid G.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Poricoic Acid G | C30H46O5 | CID 5471966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Progress in the study of bioactivity, chemical composition and pharmacological mechanism of action in Wolfiporia cocos (F.A. Wolf) Ryvarden & Gilb - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for Poricoic Acid G in Leukemia Cell Line Studies

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Poricoic Acid G is a triterpenoid (B12794562) compound isolated from Poria cocos, a fungus with a long history of use in traditional medicine. Emerging research has highlighted its potential as an anti-leukemic agent due to its significant cytotoxic effects on leukemia cells.[1] These application notes provide a comprehensive overview of the current understanding of Poricoic Acid G's effects on leukemia cell lines, including available data, detailed experimental protocols, and insights into potential signaling pathways involved in its mechanism of action.

Note on Available Data: While Poricoic Acid G has shown promise, the majority of detailed mechanistic studies have been conducted on the closely related compound, Poricoic Acid A (PAA). The protocols and signaling pathway information provided herein are largely based on studies of PAA and should be considered as a strong starting point for research on Poricoic Acid G. Direct validation of these protocols and pathways for Poricoic Acid G is essential.

Data Presentation

Cytotoxicity of Poricoic Acids

The cytotoxic effects of Poricoic Acids have been evaluated in various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for quantifying this effect.

Compound	Cell Line	Cancer Type	Assay	IC50 (µM)	Duration (hrs)
Poricoic Acid G	HL-60	Leukemia	Cytotoxicity Assay	Not Specified, but showed cytotoxic effects	Not Specified
Poricoic Acid A	HL-60	Leukemia	Cytotoxicity Assay	Not Specified, but showed cytotoxic effects[2]	Not Specified
Poricoic Acid A	H460	Lung Cancer	CCK-8	~150-200 µg/mL	24
Poricoic Acid A	H1299	Lung Cancer	CCK-8	~150-200 µg/mL	24
Poricoic Acid A	SKOV3	Ovarian Cancer	CCK-8	Dose-dependent decrease in viability (30, 50, 80 µg/mL)	24

Experimental Protocols

Cell Viability Assay (MTT or CCK-8)

Principle: This assay measures the metabolic activity of cells, which is proportional to the number of viable cells. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases to a purple formazan (B1609692) product, while CCK-8 (Cell Counting Kit-8) utilizes a water-soluble tetrazolium salt that produces a water-soluble formazan dye upon reduction.

Protocol:

• Cell Seeding: Seed leukemia cells (e.g., HL-60, Jurkat, K562) in a 96-well plate at a density of 1 x 10^5 cells/mL in a final volume of 100 µL per well.

• Treatment: After 24 hours of incubation, treat the cells with various concentrations of Poricoic Acid G (e.g., a serial dilution from 0.1 to 100 µM). Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• Reagent Addition:

  • For MTT: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. Then, add 100 µL of solubilization buffer (e.g., 10% SDS in 0.01 M HCl) and incubate overnight.

  • For CCK-8: Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours.[2]

• Absorbance Measurement: Measure the absorbance at 570 nm for MTT or 450 nm for CCK-8 using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot a dose-response curve to determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

Principle: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer cell membrane during early apoptosis. Propidium Iodide (PI) is a fluorescent dye that intercalates with DNA in cells with compromised membranes (late apoptotic and necrotic cells).

Protocol:

• Cell Treatment: Seed and treat leukemia cells with Poricoic Acid G at the desired concentrations for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest the cells by centrifugation at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add Annexin V-FITC and PI according to the manufacturer's instructions and incubate in the dark for 15 minutes at room temperature.[2]

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic/necrotic: Annexin V+/PI+).

Cell Cycle Analysis

Principle: This assay uses a fluorescent dye that binds stoichiometrically to DNA, allowing for the quantification of DNA content and determination of the cell cycle phase (G0/G1, S, G2/M).

Protocol:

• Cell Treatment: Treat leukemia cells with Poricoic Acid G as described above.

• Cell Fixation: Harvest the cells and fix them in ice-cold 70% ethanol (B145695) overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend them in a staining solution containing a DNA intercalating dye (e.g., Propidium Iodide) and RNase A.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Use cell cycle analysis software to generate a histogram and quantify the percentage of cells in each phase of the cell cycle.

Western Blot Analysis for Apoptosis-Related Proteins

Principle: This technique allows for the detection and quantification of specific proteins involved in the apoptotic pathway, such as caspases and members of the Bcl-2 family.

Protocol:

• Protein Extraction: Treat cells with Poricoic Acid G, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Separate equal amounts of protein (20-40 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., Cleaved Caspase-3, PARP, Bcl-2, Bax) overnight at 4°C.[3]

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Visualization of Signaling Pathways and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate a proposed experimental workflow and a potential signaling pathway that may be modulated by Poricoic Acid G, based on findings for the related compound Poricoic Acid A.

References

• 1. researchgate.net [researchgate.net]
• 2. Selective inhibition of human leukemia cell growth and induction of cell cycle arrest and apoptosis by pseudolaric acid B - PMC [pmc.ncbi.nlm.nih.gov]
• 3. G1 cell-cycle arrest and apoptosis by histone deacetylase inhibition in MLL-AF9 acute myeloid leukemia cells is p21 dependent and MLL-AF9 independent - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for Testing the Cytotoxic Effects of Poricoic Acid G

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poricoic Acid G is a lanostane-type triterpenoid (B12794562) isolated from the medicinal mushroom Poria cocos. This class of compounds has garnered significant interest in oncological research due to their potential anti-tumor properties. Poricoic Acid G, in particular, has demonstrated significant cytotoxic effects against certain cancer cell lines, notably leukemia.[1][2] This document provides a comprehensive set of protocols for researchers to investigate and characterize the cytotoxic effects of Poricoic Acid G in detail. The application notes include methodologies for assessing cell viability, membrane integrity, and apoptosis, along with a summary of available quantitative data and a proposed signaling pathway based on related compounds.

Data Presentation

The cytotoxic and anti-proliferative activities of Poricoic Acid G have been evaluated in a limited number of cancer cell lines. The following table summarizes the available quantitative data.

Cell Line	Cancer Type	Assay Type	Parameter	Value	Reference
HL-60	Human Promyelocytic Leukemia	Not Specified	GI₅₀	39.3 nM	[1]
A549	Human Lung Carcinoma	MTT	IC₅₀	> 100 µM
AZ-521	Human Stomach Adenocarcinoma	MTT	IC₅₀	> 100 µM

Note: GI₅₀ (50% Growth Inhibition) and IC₅₀ (50% Inhibitory Concentration) values are key parameters to quantify the potency of a compound. Lower values indicate higher potency. The significant potency of Poricoic Acid G against HL-60 cells suggests a promising avenue for further investigation into its anti-leukemic properties.

Experimental Protocols

To elucidate the cytotoxic mechanism of Poricoic Acid G, a multi-assay approach is recommended. The following protocols provide detailed procedures for key cytotoxicity assays.

General Experimental Workflow

The following diagram outlines a general workflow for assessing the cytotoxic effects of a test compound like Poricoic Acid G.

General workflow for evaluating the cytotoxic effects of Poricoic Acid G.

Protocol 1: Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Cancer cell line of interest

• Complete culture medium

• Poricoic Acid G stock solution (dissolved in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate overnight at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of Poricoic Acid G in complete culture medium. The final DMSO concentration should not exceed 0.1%. Remove the old medium and add 100 µL of the medium containing different concentrations of Poricoic Acid G to the wells. Include a vehicle control (DMSO only).

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Protocol 2: Lactate (B86563) Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies the release of lactate dehydrogenase from damaged cells, indicating a loss of membrane integrity.

Materials:

• Cancer cell line of interest

• Complete culture medium

• Poricoic Acid G stock solution

• 96-well plates

• Commercially available LDH cytotoxicity assay kit

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Include a positive control for maximum LDH release (provided in the kit).

• Supernatant Collection: After the incubation period, centrifuge the plate at 250 x g for 5 minutes.

• LDH Reaction: Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate. Add 50 µL of the LDH reaction mixture from the kit to each well.

• Incubation: Incubate for 30 minutes at room temperature, protected from light.

• Stop Reaction: Add 50 µL of the stop solution from the kit to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity according to the manufacturer's instructions.

Protocol 3: Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell line of interest

• Complete culture medium

• Poricoic Acid G stock solution

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with various concentrations of Poricoic Acid G for the desired time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubation: Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X binding buffer to each tube and analyze by flow cytometry within one hour.

Proposed Signaling Pathway

While the specific signaling pathways modulated by Poricoic Acid G are not yet fully elucidated, studies on the closely related compound, Poricoic Acid A (PAA), have shown that it induces apoptosis and cell cycle arrest through the inhibition of key oncogenic pathways such as the MEK/ERK and PI3K/Akt/mTOR pathways.[3][4] It is plausible that Poricoic Acid G may exert its cytotoxic effects through a similar mechanism.

Hypothesized signaling pathway for Poricoic Acid G's cytotoxic effects.

Conclusion

Poricoic Acid G demonstrates potent cytotoxic activity, particularly against leukemia cells, highlighting its potential as a novel anti-cancer agent. The protocols outlined in this document provide a robust framework for the detailed investigation of its cytotoxic mechanisms. Further research is warranted to expand the evaluation of Poricoic Acid G across a broader range of cancer cell lines and to definitively elucidate its molecular targets and signaling pathways. This will be crucial for its future development as a therapeutic agent.

References

• 1. Inhibition of tumor-promoting effects by poricoic acids G and H and other lanostane-type triterpenes and cytotoxic activity of poricoic acids A and G from Poria cocos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Poricoic Acid A, an Active Ingredient Extracted From Poria cocos, Inhibits Lung Cancer Cell Growth by Suppressing MEK/ERK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Poricoic acid A induces apoptosis and autophagy in ovarian cancer via modulating the mTOR/p70s6k signaling axis - PMC [pmc.ncbi.nlm.nih.gov]

Anti-inflammatory Assay Protocol for Poricoic Acid G: An Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document aims to provide a generalized framework for researchers interested in investigating the potential anti-inflammatory effects of Poricoic Acid G. The protocols and methodologies outlined below are based on standard assays used to characterize the anti-inflammatory properties of related compounds and other natural products. These should be adapted and optimized as necessary for specific experimental conditions.

Hypothetical Anti-inflammatory Mechanisms and Signaling Pathways

Based on the known mechanisms of other poricoic acids, it is plausible that Poricoic Acid G may exert anti-inflammatory effects through the modulation of key signaling pathways involved in the inflammatory response. These may include the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways, which are central regulators of pro-inflammatory gene expression.

Hypothesized Signaling Pathway for Poricoic Acid G

Caption: Hypothesized inhibition of NF-κB and MAPK pathways by Poricoic Acid G.

Experimental Protocols

The following are detailed protocols for foundational in vitro assays to screen and characterize the anti-inflammatory activity of Poricoic Acid G.

Cell Culture and Maintenance of RAW 264.7 Macrophages

Objective: To maintain a healthy and viable culture of RAW 264.7 murine macrophage cells for subsequent anti-inflammatory assays.

Materials:

• RAW 264.7 cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Cell culture flasks (T-75)

• Incubator (37°C, 5% CO₂)

Protocol:

• Culture RAW 264.7 cells in T-75 flasks with DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Incubate the cells at 37°C in a humidified atmosphere with 5% CO₂.

• Subculture the cells every 2-3 days or when they reach 80-90% confluency.

• To subculture, wash the cells with PBS and detach them using Trypsin-EDTA.

• Resuspend the detached cells in fresh medium and seed into new flasks at a suitable density.

Cytotoxicity Assay (MTT Assay)

Objective: To determine the non-toxic concentration range of Poricoic Acid G on RAW 264.7 cells.

Materials:

• RAW 264.7 cells

• Poricoic Acid G (dissolved in DMSO)

• DMEM with 10% FBS

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Microplate reader

Protocol:

• Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁵ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of Poricoic Acid G (e.g., 1, 5, 10, 25, 50, 100 µM) for 24 hours. Include a vehicle control (DMSO) and an untreated control.

• After treatment, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Data Presentation:

Poricoic Acid G (µM)	Cell Viability (%)
0 (Control)	100
1	Data to be determined
5	Data to be determined
10	Data to be determined
25	Data to be determined
50	Data to be determined
100	Data to be determined

Nitric Oxide (NO) Production Assay (Griess Test)

Objective: To measure the effect of Poricoic Acid G on the production of nitric oxide, a key inflammatory mediator, in LPS-stimulated RAW 264.7 cells.

Materials:

• RAW 264.7 cells

• Poricoic Acid G

• Lipopolysaccharide (LPS)

• Griess Reagent (Sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride)

• Sodium nitrite (B80452) standard solution

• 96-well plates

• Microplate reader

Protocol:

• Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁵ cells/well and incubate for 24 hours.

• Pre-treat the cells with non-toxic concentrations of Poricoic Acid G for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include control groups: untreated cells, cells treated with LPS alone, and cells treated with Poricoic Acid G alone.

• After incubation, collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of Griess Reagent to each supernatant sample and incubate at room temperature for 10 minutes.

• Measure the absorbance at 540 nm.

• Determine the nitrite concentration from a sodium nitrite standard curve.

Data Presentation:

Treatment	Nitrite Concentration (µM)
Control	Data to be determined
LPS (1 µg/mL)	Data to be determined
LPS + Poricoic Acid G (X µM)	Data to be determined
LPS + Poricoic Acid G (Y µM)	Data to be determined
LPS + Poricoic Acid G (Z µM)	Data to be determined

Pro-inflammatory Cytokine (TNF-α and IL-6) Quantification (ELISA)

Objective: To quantify the inhibitory effect of Poricoic Acid G on the secretion of pro-inflammatory cytokines TNF-α and IL-6 in LPS-stimulated RAW 264.7 cells.

Materials:

• RAW 264.7 cells

• Poricoic Acid G

• LPS

• TNF-α and IL-6 ELISA kits

• 24-well plates

• Microplate reader

Protocol:

• Seed RAW 264.7 cells in a 24-well plate and incubate for 24 hours.

• Pre-treat the cells with non-toxic concentrations of Poricoic Acid G for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Collect the cell culture supernatants and centrifuge to remove cell debris.

• Perform the ELISA for TNF-α and IL-6 according to the manufacturer's instructions.

• Measure the absorbance and calculate the cytokine concentrations based on the standard curve.

Data Presentation:

Treatment	TNF-α (pg/mL)	IL-6 (pg/mL)
Control	Data to be determined	Data to be determined
LPS (1 µg/mL)	Data to be determined	Data to be determined
LPS + Poricoic Acid G (X µM)	Data to be determined	Data to be determined
LPS + Poricoic Acid G (Y µM)	Data to be determined	Data to be determined
LPS + Poricoic Acid G (Z µM)	Data to be determined	Data to be determined

Western Blot Analysis for NF-κB and MAPK Signaling Pathways

Objective: To investigate the effect of Poricoic Acid G on the activation of key proteins in the NF-κB (p65, IκBα) and MAPK (p38, ERK, JNK) signaling pathways.

Materials:

• RAW 264.7 cells

• Poricoic Acid G

• LPS

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Primary antibodies (anti-p-p65, anti-p65, anti-p-IκBα, anti-IκBα, anti-p-p38, anti-p38, anti-p-ERK, anti-ERK, anti-p-JNK, anti-JNK, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL substrate

• Chemiluminescence imaging system

Protocol:

• Seed RAW 264.7 cells in 6-well plates and grow to 80-90% confluency.

• Pre-treat with Poricoic Acid G for 1 hour, followed by LPS stimulation for a specified time (e.g., 30-60 minutes).

• Lyse the cells with RIPA buffer and determine the protein concentration using the BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and incubate with specific primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Visualize the protein bands using an ECL substrate and a chemiluminescence imaging system.

• Quantify band intensities and normalize to a loading control (e.g., β-actin).

Experimental Workflow Diagram

Caption: General workflow for in vitro anti-inflammatory screening.

Conclusion

The provided protocols offer a comprehensive starting point for the investigation of the anti-inflammatory potential of Poricoic Acid G. As there is a notable absence of specific literature for this compound, systematic and careful execution of these foundational assays will be crucial in elucidating its bioactivity and mechanism of action. The resulting data will be invaluable for the drug development community and researchers focused on natural product-based therapeutics.

Application Notes and Protocols for Poricoic Acid in Preclinical Research

Disclaimer: While the topic of interest is Poricoic Acid G, a comprehensive search of available scientific literature did not yield sufficient in vivo studies in mouse models to fulfill the detailed requirements of these application notes. However, extensive research is available for the closely related and structurally similar lanostane-type triterpenoid, Poricoic Acid A (PAA) . Therefore, the following application notes and protocols are based on the robust in vivo data for PAA as a representative compound from Poria cocos. These protocols and data summaries can serve as a strong foundation for researchers planning in vivo studies with Poricoic Acid G.

Introduction

Poricoic acids are a class of lanostane-type triterpenoids isolated from the medicinal mushroom Poria cocos (Wolfiporia cocos), known as Fuling in traditional Chinese medicine. These compounds have garnered significant scientific interest for their diverse pharmacological activities, including anti-inflammatory, anti-tumor, and immunomodulatory effects.[1][2][3] This document provides a detailed guide for researchers, scientists, and drug development professionals on the in vivo application of Poricoic Acid A in mouse models, covering quantitative data, experimental protocols, and key signaling pathways.

Data Presentation: In Vivo Efficacy of Poricoic Acid A

The anti-tumor efficacy of Poricoic Acid A has been evaluated in several mouse xenograft models. The following tables summarize the quantitative data from these studies.

Table 1: Poricoic Acid A in Lung Cancer Xenograft Mouse Model

Cell Line	Animal Model	Dosage	Treatment Duration	Tumor Volume Reduction	Tumor Weight Reduction	Reference
H460	Nude Mice	10, 20, 30 mg/kg/day (Oral Gavage)	Not Specified	Dose-dependent reduction	Not Specified	[4]

Table 2: Poricoic Acid A in Ovarian Cancer Xenograft Mouse Model

Cell Line	Animal Model	Dosage	Treatment Duration	Tumor Volume Reduction	Tumor Weight Reduction	Reference
SKOV3	Nude Mice	Daily Intake (Dose not specified)	42 days	Statistically significant reduction over time	Approximately 50%	[5]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of in vivo studies. The following are key experimental protocols for evaluating the efficacy of Poricoic Acid A in mouse models.

Protocol 1: Preparation of Poricoic Acid A for Oral Administration

Due to its poor water solubility, preparing a stable and homogenous formulation of Poricoic Acid A is critical for accurate dosing.[6]

Materials:

• Poricoic Acid A powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Corn oil or 0.5% Carboxymethylcellulose-sodium (CMC-Na) solution

• Sterile saline

• Vortex mixer

• Sonicator (optional)

Procedure:

• Vehicle Preparation (0.5% CMC-Na):

  • Dissolve 0.5 g of CMC-Na in 100 mL of sterile saline.

  • Stir overnight at room temperature to ensure complete dissolution.[6]

• Poricoic Acid A Suspension:

  • Calculate the required amount of PAA based on the desired concentration and dosing volume.

  • Weigh the PAA powder and place it in a sterile tube.

  • Add a small amount of the vehicle to the PAA powder to create a paste.

  • Gradually add the remaining vehicle while vortexing to create a homogenous suspension.[6]

  • For compounds with very low solubility, PAA can be first dissolved in a minimal amount of DMSO and then diluted with a vehicle like corn oil.[7] It is crucial to keep the final DMSO concentration low to avoid toxicity.

Protocol 2: Xenograft Tumor Model and Drug Administration

This protocol outlines the establishment of a subcutaneous xenograft model and subsequent treatment with Poricoic Acid A.[4][8]

Materials:

• Cancer cell line (e.g., H460 or SKOV3)

• Immunodeficient mice (e.g., Nude mice)

• Phosphate-buffered saline (PBS)

• Matrigel (optional)

• Prepared Poricoic Acid A suspension

• Gavage needles

Procedure:

• Cell Preparation:

  • Harvest cancer cells and resuspend them in sterile PBS or a 1:1 mixture of PBS and Matrigel.

• Tumor Implantation:

  • Subcutaneously inject the cell suspension into the flank of the mice.

• Tumor Growth and Monitoring:

  • Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

  • Monitor tumor volume and body weight regularly (e.g., every 2-3 days). Tumor volume can be calculated using the formula: (length × width²) / 2.[8]

• Drug Administration:

  • Once tumors are established, randomize the mice into control and treatment groups.

  • Administer the prepared Poricoic Acid A suspension or vehicle (for the control group) daily via oral gavage.[4][8]

• Endpoint Analysis:

  • At the end of the study, euthanize the mice.

  • Excise the tumors and measure their final weight.

  • Tumor tissue can be further processed for histological, immunohistochemical, or Western blot analysis.[8]

Signaling Pathways and Experimental Workflows

Poricoic Acid A exerts its anti-tumor effects by modulating key signaling pathways.

Signaling Pathway of Poricoic Acid A in Lung Cancer

In lung cancer models, Poricoic Acid A has been shown to directly target MEK1/2, leading to the downregulation of the MEK/ERK signaling pathway. This inhibition of MEK/ERK signaling suppresses cancer cell growth and proliferation.[9][10]

Poricoic Acid A inhibits the MEK/ERK pathway in lung cancer.

Signaling Pathway of Poricoic Acid A in Ovarian Cancer

In ovarian cancer cells, Poricoic Acid A has been found to inhibit the mTOR/p70s6k signaling axis, which leads to the induction of apoptosis and autophagy.[5]

Poricoic Acid A induces apoptosis and autophagy in ovarian cancer.

Experimental Workflow for In Vivo Studies

The following diagram illustrates a typical experimental workflow for evaluating the efficacy of Poricoic Acid A in a xenograft mouse model.

Workflow for in vivo evaluation of Poricoic Acid A.

References

• 1. researchgate.net [researchgate.net]
• 2. The Lanostane Triterpenoids in Poria cocos Play Beneficial Roles in Immunoregulatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. researchgate.net [researchgate.net]
• 5. Poricoic acid A induces apoptosis and autophagy in ovarian cancer via modulating the mTOR/p70s6k signaling axis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Poricoic Acid A, an Active Ingredient Extracted From Poria cocos, Inhibits Lung Cancer Cell Growth by Suppressing MEK/ERK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols: Synthesis of Poricoic Acid G Derivatives for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poricoic Acid G is a lanostane-type triterpenoid (B12794562) isolated from the medicinal fungus Poria cocos.[1] This natural product has demonstrated significant cytotoxic effects, particularly against leukemia cell lines, making it an attractive scaffold for the development of novel anticancer agents.[1][2] Structure-activity relationship (SAR) studies on related lanostane (B1242432) triterpenoids have revealed that chemical modification of the carboxylic acid and hydroxyl groups can significantly modulate their biological activity.[3] These notes provide detailed protocols for the synthesis of Poricoic Acid G derivatives and their evaluation as potential drug candidates.

Data Presentation

Table 1: Structure and Cytotoxic Activity of Poricoic Acid G

Compound Name	Structure	Cell Line	IC₅₀ (µM)	Reference
Poricoic Acid G	16α-hydroxy-3,4-seco-lanosta-4(28),8,24-triene-3,21-dioic acid	HL-60 (Leukemia)	0.0393	[1][2]

Table 2: Structure-Activity Relationship of Pachymic Acid Derivatives (A Model for Poricoic Acid G Derivatization)[3]

Compound ID	R¹	R²	Cell Line	IC₅₀ (µM)
Pachymic Acid	H	H	HepG2	>100
HSC-2	>100
A1	Benzyl (B1604629)	H	HepG2	67.29 ± 2.48
HSC-2	28.20 ± 1.70
A5	-(CH₂)₂OH	H	HepG2	11.53 ± 0.41
HSC-2	6.79 ± 0.23
A6	-(CH₂)₃OH	H	HepG2	15.42 ± 0.65
HSC-2	9.69 ± 0.38
A11	β-D-glucose	H	HepG2	10.33 ± 0.52
HSC-2	12.01 ± 0.77
A17 (Tumulosic Acid)	H	OH	HepG2	7.36 ± 0.98
HSC-2	2.50 ± 0.15

Note: Pachymic acid shares the same lanostane core as Poricoic Acid G. The derivatization strategies and SAR insights from pachymic acid are highly relevant and applicable to Poricoic Acid G.

Experimental Protocols

Protocol 1: Synthesis of Poricoic Acid G Ester Derivatives

This protocol is adapted from the synthesis of pachymic acid derivatives and describes the general procedure for the esterification of the carboxylic acid groups of Poricoic Acid G.[3]

Materials:

• Poricoic Acid G

• Appropriate alcohol (e.g., benzyl alcohol, ethylene (B1197577) glycol)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Magnetic stirrer and stirring bar

• Round bottom flask

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Dissolve Poricoic Acid G (1 equivalent) in anhydrous DCM in a round bottom flask.

• Add the corresponding alcohol (1.2 equivalents) and DMAP (0.1 equivalents) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Add DCC (1.2 equivalents) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, filter the mixture to remove the dicyclohexylurea byproduct.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexane).

• Characterize the purified ester derivative by NMR and Mass Spectrometry.

Protocol 2: Synthesis of Poricoic Acid G Hydroxy Derivatives

Introducing additional hydroxyl groups can enhance the cytotoxic activity of lanostane triterpenoids.[3] This protocol provides a general method for hydroxylation.

Materials:

• Poricoic Acid G derivative (e.g., methyl ester)

• Selenium dioxide (SeO₂)

• Dioxane

• Water

• Reflux condenser

• Heating mantle

• Separatory funnel

• Sodium bicarbonate solution, saturated

• Brine

• Anhydrous sodium sulfate (B86663)

• Rotary evaporator

Procedure:

• Dissolve the Poricoic Acid G derivative in a mixture of dioxane and water.

• Add a catalytic amount of selenium dioxide.

• Reflux the mixture for 4-6 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and dilute with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the hydroxylated derivative by silica gel column chromatography.

• Characterize the final product by NMR and Mass Spectrometry.

Protocol 3: In Vitro Cytotoxicity Assay (CCK-8 Assay)

This protocol is based on the evaluation of pachymic acid derivatives and is used to determine the cytotoxic effects of the synthesized Poricoic Acid G derivatives against cancer cell lines.[3]

Materials:

• Human cancer cell lines (e.g., HL-60, HepG2, HSC-2)

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• 96-well plates

• Synthesized Poricoic Acid G derivatives dissolved in DMSO

• Cell Counting Kit-8 (CCK-8)

• Microplate reader

Procedure:

• Seed the cancer cells in 96-well plates at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Prepare serial dilutions of the synthesized Poricoic Acid G derivatives in the complete culture medium. The final DMSO concentration should be less than 0.1%.

• Replace the medium in the wells with the medium containing different concentrations of the test compounds. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Incubate the plates for 48 hours.

• Add 10 µL of CCK-8 solution to each well and incubate for another 1-4 hours.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate the cell viability as a percentage of the vehicle control and determine the IC₅₀ values (the concentration of the compound that inhibits cell growth by 50%).

Mandatory Visualization

Caption: Experimental workflow for the synthesis and evaluation of Poricoic Acid G derivatives.

Caption: Postulated signaling pathways modulated by Poricoic Acid G derivatives.

References

• 1. Inhibition of tumor-promoting effects by poricoic acids G and H and other lanostane-type triterpenes and cytotoxic activity of poricoic acids A and G from Poria cocos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and bioactivity evaluation of pachymic acid derivatives as potential cytotoxic agents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving Poricoic Acid G Extraction Yield

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the extraction yield of Poricoic Acid G from its primary source, the fungus Poria cocos (syn. Wolfiporia cocos).

Frequently Asked Questions (FAQs)

Q1: What is Poricoic Acid G and what is its primary source?

Poricoic Acid G is a lanostane-type triterpenoid (B12794562) that has been isolated from the sclerotium of Poria cocos, a fungus commonly used in traditional medicine.[1][2] This compound, along with other poricoic acids, is recognized for its potential cytotoxic effects on leukemia cells, making it a subject of interest in pharmacological research.[1]

Q2: What are the conventional methods for extracting Poricoic Acid G?

The most common method for initial extraction of triterpenoids like Poricoic Acid G from Poria cocos is solvent extraction.[3] This typically involves maceration or reflux extraction of the dried and powdered fungus with an organic solvent, most commonly ethanol (B145695) or methanol.[4][5]

Q3: What are the main challenges in achieving a high yield of Poricoic Acid G?

Researchers often face several challenges during the extraction and purification of Poricoic Acid G:

• Low Yield: The concentration of Poricoic Acid G in the raw material can be low, making high-yield extraction challenging.

• Complex Matrix: The intricate cellular structure of the fungus can impede solvent penetration and efficient extraction.

• Co-extraction of Impurities: The process often co-extracts other structurally similar triterpenoids and compounds, complicating the purification process.[4]

• Potential for Degradation: Triterpenoids can be susceptible to degradation under harsh extraction conditions, such as excessively high temperatures or prolonged extraction times.[4][6]

Q4: Which advanced extraction techniques can improve the yield of Poricoic Acid G?

To enhance extraction efficiency, several advanced techniques can be employed:

• Ultrasound-Assisted Extraction (UAE): This method uses ultrasonic waves to disrupt the fungal cell walls, improving solvent penetration and increasing the extraction yield in a shorter time.[2]

• Microwave-Assisted Extraction (MAE): MAE utilizes microwave energy to heat the solvent and sample, which can accelerate the extraction process.

• Supercritical Fluid Extraction (SFE): This technique uses supercritical CO2 as a solvent, which offers high selectivity and is considered a "green" extraction method. It can be particularly effective for extracting triterpenoids.[1][7][8][9][10]

Q5: What analytical techniques are used to identify and quantify Poricoic Acid G?

High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is a standard method for the quantification of Poricoic Acid G in extracts. For structural identification and confirmation, more advanced techniques such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are utilized.[4]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low Yield of Poricoic Acid G in Crude Extract	Inadequate Sample Preparation: Insufficient grinding of the raw Poria cocos material results in a smaller surface area for solvent interaction.	Grind the dried sclerotium into a fine powder (e.g., 40-60 mesh) to maximize the surface area available for extraction.[4]
Inappropriate Solvent System: The polarity of the extraction solvent may not be optimal for solubilizing Poricoic Acid G.	Optimize the ethanol concentration. Studies on triterpenoid extraction from Poria cocos have shown that an ethanol concentration of around 55-60% can be optimal for maximizing yield.[2][6]
Insufficient Extraction Time or Temperature: The extraction may not be long enough or at a high enough temperature to efficiently extract the compound.	For reflux extraction, a temperature of 60-70°C for 2-3 hours is often used.[4] For UAE, an extraction time of around 48-50 minutes has been shown to be effective.[2][6] Be cautious of potential degradation at very high temperatures.[4]
Inefficient Cell Wall Disruption: The rigid fungal cell walls may not be adequately broken down, limiting solvent access to intracellular components.	Employ Ultrasound-Assisted Extraction (UAE) to enhance cell wall disruption and improve extraction efficiency.[2][11]
Formation of Emulsion During Liquid-Liquid Partitioning	Presence of Surfactant-like Compounds: The crude extract may contain compounds that act as surfactants, leading to the formation of a stable emulsion between the aqueous and organic phases.	- Gently swirl instead of vigorously shaking the separatory funnel to minimize emulsion formation.- Add a saturated salt solution (brine) to increase the ionic strength of the aqueous layer, which can help to break the emulsion.
Co-elution of Impurities During Column Chromatography	Similar Polarity of Compounds: Other triterpenoids present in the extract may have polarities very similar to Poricoic Acid G, making separation difficult.	- Optimize the mobile phase by using a gradient elution with a solvent system of varying polarity (e.g., hexane-ethyl acetate (B1210297) or chloroform-methanol).- If silica (B1680970) gel does not provide adequate separation, consider using a different stationary phase, such as reversed-phase C18.[4]
Degradation of Poricoic Acid G	Prolonged Exposure to High Temperatures: Extended heating during extraction or solvent evaporation can lead to the degradation of the target compound.	- Use a rotary evaporator at a temperature below 50°C for solvent concentration.[4]- For UAE, be mindful that prolonged exposure to high ultrasonic energy can lead to degradation.[6]

Experimental Protocols

Protocol 1: Optimized Ultrasound-Assisted Extraction (UAE) of Triterpenoids

This protocol is based on optimized parameters for the extraction of triterpenoid acids from Poria cocos.[2][6]

• Preparation of Raw Material:

  • Obtain dried sclerotium of Poria cocos.

  • Grind the material into a fine powder (40-60 mesh).

• Extraction:

  • Weigh 1.0 g of the powdered sample and place it in a suitable extraction vessel.

  • Add 60 mL of 55.5% aqueous ethanol solution (a solid-to-liquid ratio of 1:60 g/mL).

  • Place the vessel in an ultrasonic bath.

  • Perform the extraction for approximately 49 minutes at a controlled temperature.

• Filtration and Concentration:

  • Filter the extract through cheesecloth and then filter paper to remove solid particles.

  • Concentrate the filtrate using a rotary evaporator at a temperature below 50°C to obtain the crude extract.

Protocol 2: Supercritical Fluid Extraction (SFE) of Triterpenoids

This protocol provides a general framework for SFE of triterpenoids from medicinal mushrooms. Optimal parameters for Poricoic Acid G may require further refinement.[1][7][8][9]

• Preparation of Raw Material:

  • Grind the dried Poria cocos into a fine powder.

• Extraction:

  • Load the powdered sample into the extraction vessel of the SFE system.

  • Set the extraction parameters. A starting point could be:

    • Pressure: 300-350 bar

    • Temperature: 40-50°C

  • Use supercritical CO2 as the primary solvent. A co-solvent like ethanol may be added to modify the polarity.

  • Perform the extraction for a set duration (e.g., 1-4 hours).

• Collection:

  • The extracted compounds are precipitated in a separator by reducing the pressure.

  • Collect the resulting extract for further analysis and purification.

Data Presentation

Table 1: Optimized Parameters for Ultrasound-Assisted Extraction of Triterpenoid Acids from Poria cocos

Parameter	Optimized Value	Reference
Ethanol Concentration	55.53%	[2][6]
Extraction Time	48.64 min	[2][6]
Solvent Volume (Solid:Liquid Ratio)	60.00 mL (for 1g sample)	[2][6]

Table 2: General Parameters for Supercritical Fluid Extraction of Triterpenoids from Medicinal Mushrooms

Parameter	Typical Range	Reference
Pressure	280 - 350 bar	[1][8]
Temperature	40 - 60 °C	[1][7][8]
Co-solvent	Ethanol (optional)

Visualizations

Caption: Workflow for Poricoic Acid G extraction and analysis.

Caption: Troubleshooting logic for low extraction yield.

Caption: Inhibition of the MEK/ERK pathway by Poricoic Acid A.

References

• 1. researchgate.net [researchgate.net]
• 2. Optimization of Ultrasonic-Assisted Extraction Conditions for Bioactive Components and Antioxidant Activity of Poria cocos (Schw.) Wolf by an RSM-ANN-GA Hybrid Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Supercritical CO2 Extraction of Triterpenoids from Chaga Sterile Conk of Inonotus obliquus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. files.core.ac.uk [files.core.ac.uk]
• 10. researchportal.helsinki.fi [researchportal.helsinki.fi]
• 11. Ultrasound-assisted extraction, enrichment, and hypolipidemic potential of triterpenes from Grifola frondosa mycelia - PMC [pmc.ncbi.nlm.nih.gov]

Poricoic Acid G stability and storage conditions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the stability and storage of Poricoic Acid G, along with troubleshooting for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Poricoic Acid G powder?

Q2: How should I prepare and store stock solutions of Poricoic Acid G?

A2: Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for preparing stock solutions of Poricoic acids.[1][2] It is crucial to use anhydrous, high-purity DMSO, as the presence of water can negatively impact the solubility and stability of the compound. Stock solutions should be prepared at a reasonable concentration, aliquoted into smaller volumes to avoid repeated freeze-thaw cycles, and stored in light-resistant vials.[2]

Recommended Storage of Stock Solutions (Based on Poricoic Acid A data)

Storage Temperature	Duration	Recommendations
-80°C	Up to 6 months	Recommended for long-term storage.[1]
-20°C	Up to 1 month	Suitable for short-term storage.[1]

Q3: Is Poricoic Acid G sensitive to light?

A3: While specific photostability data for Poricoic Acid G is limited, complex organic molecules, including triterpenoids, are often sensitive to light. Therefore, it is a standard best practice to protect both the solid compound and its solutions from light exposure by using amber vials or by storing them in the dark.[2]

Q4: What should I do if I have difficulty dissolving Poricoic Acid G powder?

A4: Difficulty in dissolving the powder can be due to several factors:

• Moisture Absorption: The powder may be hygroscopic. Ensure the vial is tightly sealed and stored in a desiccator. Before opening, allow the vial to equilibrate to room temperature to prevent condensation.

• Solvent Quality: Use fresh, anhydrous DMSO. The presence of moisture in the solvent can significantly reduce solubility.[1]

• Sonication: Aiding dissolution by brief sonication in an ultrasonic bath can be helpful.

Q5: My experimental results with Poricoic Acid G are inconsistent. What could be the cause?

A5: Inconsistent results can stem from compound instability or inaccurate concentrations.

• Degradation of Stock Solution: Improper storage or repeated freeze-thaw cycles can lead to degradation. If degradation is suspected, it is best to prepare a fresh stock solution.

• Inaccurate Concentration: Use a calibrated analytical balance for weighing the powder and ensure it is completely dissolved before making further dilutions.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the formulation and administration of Poricoic Acid G.

Issue	Possible Cause(s)	Recommended Solution(s)
Precipitate formation in stock solution after freezing	The concentration of the stock solution may be above its solubility limit at low temperatures.	Prepare a slightly more dilute stock solution. Before use, warm the vial to room temperature and vortex to ensure any precipitate has redissolved.
Loss of biological activity over time	The compound may be degrading in the experimental medium or under specific assay conditions.	Include appropriate controls in your experiments to monitor the stability of Poricoic Acid G over the time course of the assay. Consider performing a time-course experiment to determine the window of stability.
Unexpected peaks in chromatography	These could be degradation products or impurities from the solvent or other reagents.	Perform a forced degradation study to identify potential degradation products. Ensure the purity of all solvents and reagents used in your experiments.

Experimental Protocols

Protocol 1: Preparation of Poricoic Acid G Stock Solution

• Allow the vial of Poricoic Acid G powder to equilibrate to room temperature before opening.

• Weigh the desired amount of powder using a calibrated analytical balance in a controlled environment to minimize moisture absorption.

• Add a sufficient volume of anhydrous DMSO to achieve the desired stock concentration.

• Vortex and, if necessary, sonicate the solution until the powder is completely dissolved.

• Aliquot the stock solution into single-use, light-resistant vials.

• Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: General Procedure for a Forced Degradation Study

Forced degradation studies are essential to understand the intrinsic stability of a compound and to develop stability-indicating analytical methods. The following is a general protocol that can be adapted for Poricoic Acid G.

• Preparation of Samples: Prepare solutions of Poricoic Acid G in a suitable solvent (e.g., DMSO or a mixture of acetonitrile (B52724) and water).

• Stress Conditions: Expose the samples to the following stress conditions:

  • Acid Hydrolysis: Add 0.1 M HCl and incubate at 60°C for 24 hours.[2]

  • Base Hydrolysis: Add 0.1 M NaOH and incubate at 60°C for 24 hours.[2]

  • Oxidative Degradation: Add 3% H₂O₂ and keep at room temperature for 24 hours.[2]

  • Thermal Degradation: Expose the solid powder to 105°C for 24 hours.[2]

  • Photodegradation: Expose the solution to UV light (e.g., 254 nm) for 24 hours.[2]

• Sample Analysis: Analyze the stressed samples, along with an unstressed control, using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC). The method should be capable of separating the intact Poricoic Acid G from any degradation products.

Visual Guides

Caption: Experimental workflow for forced degradation studies of Poricoic Acid G.

Caption: Troubleshooting logic for inconsistent experimental results with Poricoic Acid G.

References

• 1. selleckchem.com [selleckchem.com]
• 2. benchchem.com [benchchem.com]

Overcoming solubility issues of Poricoic Acid G in vitro

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility issues with Poricoic Acid G in in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is Poricoic Acid G and why is its solubility a concern?

A1: Poricoic Acid G is a triterpenoid (B12794562) compound isolated from the fungus Poria cocos.[1][2] It has demonstrated significant cytotoxic effects, particularly against leukemia cells, making it a compound of interest for cancer research.[1][3][4] However, like many other triterpenoids, Poricoic Acid G is a lipophilic molecule with poor aqueous solubility. This can lead to challenges in achieving desired concentrations in in vitro assays, potentially causing precipitation, inaccurate results, and reduced biological activity.

Q2: What are the recommended solvents for dissolving Poricoic Acid G?

A2: Poricoic Acid G is soluble in several organic solvents. While specific quantitative data for Poricoic Acid G is limited, information from suppliers and related compounds suggests the following solvents are effective. For the closely related Poricoic Acid A, a high solubility in DMSO has been reported.[5]

Table 1: Solubility of Poricoic Acids in Common Laboratory Solvents

Compound	Solvent	Concentration	Molar Equivalent	Notes
Poricoic Acid G	Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone (B3395972)	Data not quantitatively specified	-	Listed as suitable solvents by suppliers.[3]
Poricoic Acid A	Dimethyl Sulfoxide (DMSO)	100 mg/mL	200.52 mM	May require ultrasonication to fully dissolve. Use of fresh, anhydrous DMSO is recommended as absorbed moisture can decrease solubility.[5][6][7]

Q3: My Poricoic Acid G, dissolved in a stock solution, is precipitating when I add it to my aqueous cell culture medium. What should I do?

A3: Precipitation upon dilution of an organic stock solution into an aqueous medium is a common problem for hydrophobic compounds. This occurs because the overall solvent environment is no longer capable of keeping the compound dissolved. Here are several strategies to address this issue:

• Optimize Final Concentration: The most straightforward approach is to test a lower final concentration of Poricoic Acid G in your assay.

• Adjust Final Co-solvent Concentration: You can try to increase the final concentration of your organic solvent (e.g., DMSO) in the culture medium. However, it is critical to determine the tolerance of your specific cell line to the solvent, as high concentrations can be toxic. Always include a vehicle control with the same final solvent concentration in your experiments.[5]

• Utilize Solubilizing Agents: Incorporating surfactants or cyclodextrins into your formulation can help maintain the solubility of Poricoic Acid G in aqueous solutions.[8][9]

Troubleshooting Guides

Problem: Precipitate Formation in Aqueous Media

Root Cause: The low aqueous solubility of Poricoic Acid G and the dilution of the organic stock solvent below a critical concentration.

Solutions:

• pH Modification:

  • Concept: Poricoic Acid G is a dicarboxylic acid.[2] Its solubility is expected to be pH-dependent, increasing at higher pH values due to the deprotonation of the carboxylic acid groups. For many drugs, adjusting the pH of the formulation can significantly enhance solubility.[9]

  • Protocol:

    • Prepare a concentrated stock solution of Poricoic Acid G in an appropriate organic solvent (e.g., DMSO).

    • Prepare a series of aqueous buffers (e.g., phosphate-buffered saline) with a range of pH values (e.g., 7.4, 8.0, 8.5).

    • Dilute the Poricoic Acid G stock solution into each buffer to the desired final concentration.

    • Visually inspect for precipitation immediately and after a set incubation period (e.g., 1 hour) at the experimental temperature.

    • Caution: Ensure the final pH of your complete experimental medium is compatible with your cell line or assay system.

• Use of Co-solvents:

  • Concept: Co-solvents are water-miscible organic solvents that can increase the solubility of poorly soluble compounds.[9]

  • Protocol:

    • Prepare a high-concentration stock solution of Poricoic Acid G in 100% DMSO.

    • When preparing your final working solution in the aqueous medium, ensure the final DMSO concentration is sufficient to maintain solubility but remains below the toxic threshold for your cells (typically <0.5% v/v for many cell lines).

    • A stepwise dilution can also be effective. First, dilute the DMSO stock into a small volume of a serum-containing medium (if applicable), vortex gently, and then add this to the rest of the aqueous medium.

• Preparation of a Solid Dispersion:

  • Concept: A solid dispersion involves dispersing the drug in a hydrophilic polymer matrix, which can enhance its dissolution rate.[8][10]

  • Protocol:

    • Dissolve Poricoic Acid G and a hydrophilic polymer (e.g., PVP K30) in a suitable volatile organic solvent like methanol (B129727) at a specific drug-to-polymer ratio (e.g., 1:5 by weight).

    • Remove the solvent using a rotary evaporator to create a thin film.

    • Dry the film under a vacuum to eliminate any remaining solvent.

    • The resulting solid dispersion can then be weighed and dissolved in the aqueous medium.

• Nanoparticle Formulation:

  • Concept: Reducing the particle size to the nanometer scale increases the surface area, which can improve the dissolution rate and apparent solubility.[11][12]

  • Protocol (Nanoprecipitation Example):

    • Dissolve Poricoic Acid G in a water-miscible organic solvent such as acetone (the organic phase).

    • Prepare an aqueous phase containing a stabilizer, for instance, a surfactant like Tween 80.

    • Inject the organic phase into the aqueous phase under constant stirring. The rapid change in solvent polarity causes the Poricoic Acid G to precipitate as nanoparticles, which are kept in suspension by the stabilizer.

Experimental Workflow & Signaling Pathway Diagrams

Below are diagrams illustrating a general workflow for solubility testing and a hypothetical signaling pathway for the cytotoxic effects of Poricoic Acid G.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Poricoic Acid G | C30H46O5 | CID 5471966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Poricoic acid G | CAS:415724-84-4 | Manufacturer ChemFaces [chemfaces.com]
• 4. Poricoic acid G | CAS#:415724-84-4 | Chemsrc [chemsrc.com]
• 5. benchchem.com [benchchem.com]
• 6. selleckchem.com [selleckchem.com]
• 7. benchchem.com [benchchem.com]
• 8. hilarispublisher.com [hilarispublisher.com]
• 9. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 10. researchgate.net [researchgate.net]
• 11. sphinxsai.com [sphinxsai.com]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Poricoic Acid G Cell Viability Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing Poricoic Acid G in cell viability assays. The information is designed to assist in overcoming common experimental challenges and ensuring the generation of reliable and reproducible data.

Frequently Asked Questions (FAQs)

Q1: What is Poricoic Acid G and what is its known mechanism of action?

Poricoic Acid G is a triterpenoid (B12794562) compound isolated from the medicinal mushroom Poria cocos. It has been shown to exhibit significant cytotoxic effects against leukemia cells, suggesting its potential as an anti-leukemic agent.[1] While detailed mechanistic studies on Poricoic Acid G are emerging, related compounds like Poricoic Acid A have been shown to induce apoptosis and autophagy by modulating key signaling pathways, including the MEK/ERK and mTOR/p70s6k pathways.[2][3]

Q2: Which cell viability assay is most suitable for use with Poricoic Acid G?

The choice of assay depends on your specific experimental goals and the characteristics of your cell line. Commonly used assays include:

• Metabolic Assays (e.g., MTT, XTT, MTS, CCK-8): These colorimetric assays measure the metabolic activity of viable cells.[4][5][6] They are widely used but can be prone to interference from natural compounds.[7][8]

• Membrane Integrity Assays (e.g., Trypan Blue, LDH release): These assays distinguish between viable and non-viable cells based on the integrity of the cell membrane.[6]

• ATP-Based Assays: These highly sensitive assays measure the level of ATP in viable cells.[4]

It is often recommended to use multiple assays based on different principles to confirm results.[5]

Q3: What is a typical starting concentration range for Poricoic Acid G in a cell viability assay?

A specific optimal concentration for Poricoic Acid G has not been widely established and is highly cell-line dependent. For the related compound, Poricoic Acid A, concentrations between 1 µM and 100 µM have been used.[9] It is crucial to perform a dose-response experiment with a wide range of concentrations to determine the optimal working concentration for your specific cell line.[9]

Q4: How should I dissolve Poricoic Acid G for my experiments?

Poricoic Acid G, like many triterpenoids, is lipophilic and may have poor solubility in aqueous solutions.[7] Dimethyl sulfoxide (B87167) (DMSO) is a common solvent for dissolving such compounds.[7] It is essential to keep the final DMSO concentration in the cell culture medium low (typically below 0.5% v/v) to avoid solvent-induced cytotoxicity.[7] Always include a vehicle control (cells treated with the same concentration of DMSO) in your experiments.[7]

Troubleshooting Guide

Issue 1: Inconsistent or Non-Reproducible Results

Potential Cause	Troubleshooting Steps
Variability in Cell Seeding Density	Ensure a consistent number of cells are seeded in each well. Use a cell counter for accuracy.[9]
Edge Effects in Multi-Well Plates	Avoid using the outer wells of the plate for experimental samples, as they are more prone to evaporation. Fill the outer wells with sterile PBS or media.[9]
Incomplete Dissolution of Poricoic Acid G	Visually inspect the stock solution and culture medium for any precipitate. Gentle sonication or vortexing can aid dissolution.[7]
Cell Culture Contamination	Regularly check cell cultures for any signs of contamination.

Issue 2: Unexpectedly High Cell Viability (or a Proliferative Effect)

Potential Cause	Troubleshooting Steps
Direct Reduction of Assay Reagent	Natural compounds can directly reduce tetrazolium salts (MTT, XTT, MTS), leading to a false positive signal. Control: Incubate Poricoic Acid G with the assay reagent in cell-free medium. Subtract this background absorbance from your experimental values.[7]
Color Interference	If Poricoic Acid G has a color that absorbs at the same wavelength as the assay product, it can artificially inflate the readings. Control: Measure the absorbance of Poricoic Acid G in the medium at the assay wavelength and subtract it from the experimental values.
Precipitation of the Compound	Precipitated compound can scatter light, leading to artificially high absorbance readings. Visually inspect wells under a microscope.[7] If precipitation is an issue, consider improving solubility or using a different assay.
Low Compound Concentration	The concentration of Poricoic Acid G may be too low to induce a cytotoxic effect. Perform a dose-response experiment with a wider and higher concentration range.[9]

Issue 3: Unexpectedly Low Cell Viability (High Cytotoxicity)

Potential Cause	Troubleshooting Steps
Solvent (DMSO) Toxicity	High concentrations of DMSO can be toxic to cells.[7] Ensure the final DMSO concentration is below 0.5% and include a vehicle control.
Compound Instability	The compound may be unstable in the culture medium over the incubation period. Consider reducing the incubation time or preparing fresh solutions.
Contamination of Compound Stock	Ensure the purity of the Poricoic Acid G stock.
Cell Line Sensitivity	The cell line you are using may be particularly sensitive to Poricoic Acid G. Consider testing a lower range of concentrations.

Experimental Protocols

MTT Cell Viability Assay

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Treat cells with a range of Poricoic Acid G concentrations (and a vehicle control) for the desired duration (e.g., 24, 48, or 72 hours).[9]

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.[4][9]

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[9]

• Absorbance Measurement: Mix thoroughly and measure the absorbance at 570 nm using a microplate reader.[4][9]

Western Blotting for Signaling Pathway Analysis

• Cell Lysis: After treatment with Poricoic Acid G, lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.[2]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.[2]

• SDS-PAGE: Separate equal amounts of protein on an SDS-polyacrylamide gel.[2]

• Transfer: Transfer the separated proteins to a PVDF membrane.[2]

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.[2]

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against proteins in the signaling pathway of interest (e.g., p-MEK, p-ERK, p-mTOR) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[2]

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.[2]

Data Presentation

Table 1: Troubleshooting Summary for Unexpected Results in Poricoic Acid G Viability Assays

Observed Issue	Potential Cause	Recommended Control Experiment
Higher than expected viability	Direct reduction of assay reagent by Poricoic Acid G	Incubate Poricoic Acid G with assay reagent in cell-free media.
Color interference from Poricoic Acid G	Measure absorbance of Poricoic Acid G in media alone.
Precipitation of Poricoic Acid G	Microscopic examination of wells for precipitates.
Lower than expected viability	Solvent (DMSO) toxicity	Include a vehicle control with the same DMSO concentration.
High variability between replicates	Inconsistent cell seeding	Use a cell counter for accurate seeding.
Edge effects in the plate	Avoid using outer wells for experimental samples.

Visualizations

Caption: Workflow for Poricoic Acid G cell viability assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Poricoic acid A induces apoptosis and autophagy in ovarian cancer via modulating the mTOR/p70s6k signaling axis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. islasas.com [islasas.com]
• 6. jrmds.in [jrmds.in]
• 7. benchchem.com [benchchem.com]
• 8. Is Your MTT Assay the Right Choice? [promega.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Purification of Poricoic Acid G

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the purification of Poricoic Acid G, a triterpenoid (B12794562) isolated from Poria cocos.[1][2]

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying Poricoic Acid G?

The main challenges include the presence of structurally similar triterpenoids in the crude extract, which often co-elute during chromatographic separation.[3][4] Achieving high purity (>98%) typically requires a multi-step purification strategy combining different chromatographic techniques.

Q2: What are the most common impurities found with Poricoic Acid G?

Common impurities are other lanostane-type triterpenoids from Poria cocos that share a similar polarity, such as Poricoic Acid A, Poricoic Acid B, Dehydrotumulosic acid, and Pachymic acid.[4] Co-extracted polysaccharides can also lead to viscous extracts that complicate handling and purification.[5]

Q3: Which chromatographic method is most effective for initial purification?

Silica (B1680970) gel column chromatography is a widely used and effective initial step for separating Poricoic Acid G from less polar and more polar compounds in the crude extract.[3][6] It is a robust technique for processing larger quantities of extract.

Q4: How can I achieve the highest possible purity for Poricoic Acid G?

For achieving purities greater than 95%, a final polishing step using preparative High-Performance Liquid Chromatography (prep-HPLC) is highly recommended.[7] This technique offers superior resolution to separate closely related impurities. Recrystallization can also be a powerful final step to achieve high crystalline purity if a suitable solvent system is found.[8]

Q5: What analytical techniques are used to confirm the purity and identity of Poricoic Acid G?

High-Performance Liquid Chromatography (HPLC) with UV or Evaporative Light Scattering Detection (ELSD) is the standard method for assessing purity.[3][9] For structural confirmation and identification, Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are essential.[7]

Troubleshooting Guides

This section addresses specific issues that may arise during the purification process.

Issue 1: Low Purity After Silica Gel Column Chromatography

• Problem: The fractions containing Poricoic Acid G show significant impurities when analyzed by TLC or HPLC.

• Possible Cause 1: Co-elution of similar compounds. Other triterpenoids in the extract may have polarities very close to Poricoic Acid G, making separation difficult with a standard isocratic or steep gradient elution.[3]

  • Solution: Optimize the mobile phase. Employ a shallow, slow gradient elution with a solvent system like hexane-ethyl acetate (B1210297) or chloroform-methanol to improve separation.[3] Test various solvent ratios on a smaller scale using Thin Layer Chromatography (TLC) first to identify the optimal separation conditions.

• Possible Cause 2: Column overloading. Loading too much crude extract onto the column leads to broad, overlapping bands and poor separation.

  • Solution: Reduce the amount of sample loaded onto the column. A general rule is to use a sample-to-adsorbent ratio of 1:30 to 1:100 (w/w).

• Possible Cause 3: Improper column packing. Channels or cracks in the silica gel bed result in an uneven flow of the mobile phase and lead to poor separation.

  • Solution: Ensure the column is packed uniformly using a slurry method.[3] Allow the packed bed to settle completely and run solvent through it to check for uniform flow before loading the sample.

Issue 2: Low Recovery of Poricoic Acid G

• Problem: The total amount of purified Poricoic Acid G is significantly lower than expected from the crude extract.

• Possible Cause 1: Irreversible adsorption on the stationary phase. Highly active sites on the silica gel can strongly bind the acidic functional groups of the triterpenoid.

  • Solution: Deactivate the silica gel by adding a small percentage of a polar solvent like triethylamine (B128534) or acetic acid to the mobile phase. This can reduce tailing and improve recovery. Alternatively, consider using a different stationary phase like reversed-phase C18 silica.[3]

• Possible Cause 2: Compound precipitation during chromatography. The compound may precipitate on the column if its solubility in the mobile phase is low, especially at the beginning of a gradient.

  • Solution: Ensure the crude sample is fully dissolved before loading. If using a dry loading method, ensure the sample is evenly adsorbed onto the silica.[3] Adjust the initial mobile phase composition to ensure the compound remains soluble.

Issue 3: Peak Tailing or Broadening in Preparative HPLC

• Problem: During prep-HPLC purification, the peak for Poricoic Acid G is broad or asymmetrical (tails), leading to poor resolution and impure fractions.

• Possible Cause 1: Secondary interactions with the stationary phase. The carboxylic acid groups on Poricoic Acid G can interact with residual silanol (B1196071) groups on the C18 column, causing tailing.

  • Solution: Add a modifier like 0.1% trifluoroacetic acid (TFA) or formic acid to the mobile phase.[7] This protonates the carboxylic acid groups, minimizing unwanted interactions and resulting in sharper peaks.

• Possible Cause 2: Sample solvent is too strong. If the sample is dissolved in a solvent much stronger than the mobile phase (e.g., pure DMSO or methanol (B129727) in a high-aqueous mobile phase), it can cause peak distortion.

  • Solution: Dissolve the sample in a solvent that is as close in composition to the initial mobile phase as possible.[5] If a strong solvent must be used, keep the injection volume as small as possible.

Data Presentation

The following table summarizes the expected purity levels for Poricoic acids using different purification strategies, based on published data for the structurally similar Poricoic Acid A.

Purification Step/Method	Starting Material	Expected Purity	Reference
Silica Gel Column Chromatography	Crude Ethanol Extract	60-80%	[3]
High-Speed Counter-Current Chrom. (HSCCC)	Enriched Extract	~92%	[7]
Preparative HPLC (prep-HPLC)	Partially Purified Fraction	>95%	[7]
Recrystallization	Purified Fraction (>90%)	>99%	[8]

Experimental Protocols

Protocol 1: Purification by Silica Gel Column Chromatography

This protocol is designed for the initial enrichment of Poricoic Acid G from a crude extract.

• Column Preparation:

  • Prepare a slurry of silica gel (100-200 mesh) in a non-polar solvent (e.g., hexane).

  • Pour the slurry into a glass column and allow it to pack under gravity, ensuring a flat, uniform bed.[3]

• Sample Loading:

  • Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., chloroform).

  • In a separate flask, add a small amount of silica gel to the dissolved extract and evaporate the solvent to create a dry powder. This is the "dry loading" method.[3]

  • Carefully add the dried sample powder to the top of the prepared column.[3]

• Elution:

  • Begin elution with 100% hexane.

  • Gradually increase the solvent polarity by introducing ethyl acetate in a stepwise or linear gradient (e.g., 9:1, 8:2, 7:3 hexane:ethyl acetate).[3]

• Fraction Collection & Analysis:

  • Collect fractions of a consistent volume (e.g., 15 mL).

  • Analyze the collected fractions by Thin Layer Chromatography (TLC) to identify those containing Poricoic Acid G.

  • Pool the fractions that show a pure spot corresponding to the Poricoic Acid G standard.[3]

• Final Concentration:

  • Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the enriched Poricoic Acid G.[3]

Protocol 2: High-Purity Purification by Preparative HPLC

This protocol is a "polishing" step to achieve high purity after initial chromatography.

• Method Development (Analytical Scale):

  • First, optimize the separation on an analytical C18 HPLC column to determine the ideal mobile phase conditions (e.g., gradient of acetonitrile (B52724) and water with 0.1% formic acid).[5]

• Sample Preparation:

  • Dissolve the partially purified Poricoic Acid G fraction (from Protocol 1) in the initial mobile phase.

  • Filter the sample solution through a 0.45 µm syringe filter to remove any particulates.[5]

• Preparative HPLC Run:

  • Equilibrate the preparative C18 column with the initial mobile phase until a stable baseline is achieved.

  • Inject the filtered sample onto the column.

  • Run the gradient method developed on the analytical scale, adjusting the flow rate for the larger column diameter.

• Fraction Collection and Recovery:

  • Collect the fraction corresponding to the main peak of Poricoic Acid G.

  • Analyze the purity of the collected fraction using analytical HPLC.

  • Combine pure fractions and remove the solvent by lyophilization or evaporation under reduced pressure to yield the final high-purity product.[5]

Mandatory Visualization

Caption: General Purification Workflow for Poricoic Acid G.

Caption: Troubleshooting Logic for Low Purity Issues.

Caption: Example of a Signaling Pathway Inhibited by Poricoic Acid.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Poricoic Acid G | C30H46O5 | CID 5471966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. scs.illinois.edu [scs.illinois.edu]
• 9. CAS 137551-38-3 | Poricoic acid A [phytopurify.com]

Technical Support Center: Lanostane-Type Triterpenoid Analysis

Welcome to the technical support center for lanostane-type triterpenoid (B12794562) analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions (FAQs) related to the complex challenges encountered during the extraction, isolation, structural elucidation, and quantification of these valuable natural products.

Frequently Asked Questions (FAQs)

Q1: Why is the extraction and isolation of lanostane-type triterpenoids so challenging?

A1: The isolation of lanostane-type triterpenoids presents several difficulties. These compounds often exist in low concentrations within complex natural matrices.[1] Their successful isolation typically requires a multi-step approach involving various chromatographic techniques, such as column chromatography over silica (B1680970) gel and Sephadex, followed by preparative high-performance liquid chromatography (HPLC) to yield pure compounds.[2][3]

Q2: What are the primary hurdles in the structural elucidation of lanostane-type triterpenoids?

A2: The structural elucidation of lanostane (B1242432) triterpenoids is complicated by their highly similar and complex tetracyclic structures.[4] Many are isomers, making differentiation a significant challenge. Definitive structure determination necessitates a combination of sophisticated analytical techniques, including 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy (COSY, HSQC, HMBC, NOESY) and high-resolution mass spectrometry (HR-ESI-MS).[5][6][7][8][9]

Q3: I am struggling with the quantification of lanostane-type triterpenoids by HPLC-UV. What could be the issue?

A3: A major issue with quantifying lanostane-type triterpenoids using HPLC with UV detection is that many of these compounds lack strong chromophores, resulting in very low UV absorption.[10] To achieve adequate sensitivity, detection at low wavelengths, such as 205-210 nm, is often necessary. However, this can lead to issues with baseline noise and interference from solvents and other matrix components.[10] For more sensitive and specific quantification, consider using HPLC coupled with mass spectrometry (HPLC-MS/MS).[11][12]

Q4: My analytical results for the same extract are inconsistent over time. What could be the cause?

A4: Inconsistent results can stem from the degradation of the active compounds during storage.[11] It is crucial to review your storage conditions, including temperature and light exposure, to ensure the stability of the lanostane triterpenoids in your extracts. Re-analyzing older batches can help determine if degradation is occurring.[11]

Q5: How does mass spectrometry aid in the identification of lanostane triterpenoids?

A5: Mass spectrometry, particularly electrospray ionization (ESI-MS), is a powerful tool for determining the molecular weight and fragmentation patterns of lanostane triterpenoids.[13][14] Understanding these fragmentation rules is crucial for the rapid and accurate structural identification of these compounds in complex mixtures.[13]

Troubleshooting Guides

HPLC Analysis Troubleshooting

Problem	Possible Cause	Suggested Solution
Poor Peak Resolution	Inappropriate mobile phase composition or gradient.	Optimize the mobile phase and gradient. A gradient of acetonitrile (B52724) and water with a small amount of formic acid is often effective.[11]
Column degradation or contamination.	Flush the column with a strong solvent. If the issue persists, replace the column.[11]
Inconsistent Retention Times	Fluctuation in column temperature.	Use a column oven to maintain a stable temperature.
Changes in mobile phase composition.	Prepare fresh mobile phase daily and ensure proper mixing.
Low Signal Intensity (UV Detection)	Compound lacks a strong chromophore.	Detect at a lower wavelength (e.g., 205-210 nm), but be mindful of potential baseline issues.[10] Consider using a more sensitive detector like a mass spectrometer.
Ghost Peaks	Contamination in the injector, column, or mobile phase.	Flush the system with a strong solvent. Use high-purity solvents and filter all samples and mobile phases.

Sample Preparation and Extraction Troubleshooting

Problem	Possible Cause	Suggested Solution
Low Extraction Yield	Inefficient extraction solvent or method.	Experiment with different solvents of varying polarity. Consider alternative extraction techniques like ultrasound-assisted or microwave-assisted extraction.
Incomplete grinding of the source material.	Ensure the plant or fungal material is ground to a fine, consistent powder to maximize surface area for extraction.[11]
Presence of Interfering Compounds	Non-selective extraction.	Employ a multi-step extraction or fractionation protocol using solvents of increasing polarity to selectively isolate the triterpenoids.[11]
Degradation of Triterpenoids	Harsh extraction conditions (e.g., high temperature).	Use milder extraction conditions. If heat is required, minimize the duration of exposure.

Data Presentation

Table 1: Variability in Lanostane Triterpenoid Content in Fomes officinalis

This table illustrates the significant batch-to-batch variability that can be observed in the content of individual lanostane triterpenoids from a natural source.

Compound	Sample 1 (mg/g)	Sample 2 (mg/g)	Sample 3 (mg/g)	Sample 4 (mg/g)	Sample 5 (mg/g)
Triterpenoid A	1.25	2.10	0.85	1.55	1.90
Triterpenoid B	0.78	1.15	0.62	0.95	1.05
Triterpenoid C	2.50	3.10	1.95	2.80	3.00
Triterpenoid D	0.45	0.65	0.30	0.55	0.60
Triterpenoid E	1.80	2.50	1.50	2.10	2.30

Data is hypothetical and for illustrative purposes.

Experimental Protocols

Protocol 1: General Extraction of Lanostane-Type Triterpenoids

This protocol provides a general method for extracting lanostane triterpenoids from fungal or plant material.[11]

• Material Preparation: Dry the raw material (e.g., fruiting bodies of Ganoderma species) at 40-50 °C to a constant weight. Grind the dried material into a fine powder.

• Extraction: Macerate the powdered material in 95% ethanol (B145695) (1:10 w/v) at room temperature for 24-48 hours. Repeat the extraction 2-3 times.

• Concentration: Combine the ethanol extracts and filter. Evaporate the solvent under reduced pressure using a rotary evaporator to obtain a crude extract.

• Fractionation (Optional): The crude extract can be further purified by liquid-liquid partitioning with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol.

Protocol 2: HPLC Analysis of Lanostane-Type Triterpenoids

This protocol outlines a general HPLC method for the analysis of lanostane triterpenoid extracts.[11][12]

• Sample Preparation: Dissolve a known amount of the dried extract in methanol (B129727) and filter through a 0.45 µm syringe filter.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., Agilent Zorbax Eclipse XDB-C18).[12]

  • Mobile Phase: A gradient of acetonitrile (A) and water with 0.1% formic acid (B).

  • Gradient Program: A typical gradient might start at 20% A, increase to 90% A over 40 minutes, hold for 5 minutes, and then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at 210 nm or Mass Spectrometry (ESI).

• Quantification: Prepare a calibration curve using certified reference standards of the lanostane triterpenoids of interest. Determine the concentration of the analytes in the extract samples by comparing their peak areas to the calibration curve.[11]

Visualizations

Caption: Experimental workflow for the extraction, isolation, and analysis of lanostane-type triterpenoids.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Isolation of the Lanostane Triterpenes Pholiols L-S from Pholiota populnea and Evaluation of Their Antiproliferative and Cytotoxic Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Comprehensive Review of the Structure Elucidation and Biological Activity of Triterpenoids from Ganoderma spp - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure elucidation and complete NMR spectral assignments of three new lanostanoid triterpenes with unprecedented Delta(16, 17) double bond from Ganoderma lucidum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 7. researchgate.net [researchgate.net]
• 8. Four new lanostane triterpenoids featuring extended π-conjugated systems from the stems of Kadsura coccinea - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lanostane triterpenoids from the fruiting bodies of Ganoderma amboinense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Optimization, Validation and Application of HPLC-PDA Methods for Quantification of Triterpenoids in Vaccinium vitis-idaea L - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Quantitative determination of lanostane triterpenes in Fomes officinalis and their fragmentation study by HPLC-ESI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. journal11.magtechjournal.com [journal11.magtechjournal.com]
• 14. mdpi.com [mdpi.com]

Cell culture contamination issues with Poricoic Acid G treatment

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals who may encounter cell culture contamination issues when working with Poricoic Acid G.

Frequently Asked Questions (FAQs)

Q1: We started seeing contamination in our cell cultures after beginning treatment with Poricoic Acid G. Is the product contaminated?

While it is possible for any reagent to become contaminated, it is important to systematically investigate the source. Poricoic Acid G is a triterpenoid (B12794562) isolated from Poria cocos[1]. Issues perceived as contamination after its introduction can sometimes be related to its physicochemical properties, such as precipitation at high concentrations or in aqueous solutions, or due to the introduction of contaminants during the preparation of the stock solution. We recommend following the "Troubleshooting Guide" below to identify the source of the problem.

Q2: After adding Poricoic Acid G to our media, it turned cloudy. Is this bacterial contamination?

A cloudy appearance in the culture medium is a common sign of bacterial contamination, which is often accompanied by a rapid drop in pH (media turning yellow). However, Poricoic Acid G, like other lipophilic compounds, may have limited solubility in aqueous cell culture media, especially if the final concentration of the solvent (like DMSO) is too low[2][3]. This can cause the compound to precipitate, which can be mistaken for microbial contamination. It is crucial to examine a sample of the media under a microscope to look for motile bacteria to differentiate between precipitation and contamination[4].

Q3: We've noticed a decrease in cell proliferation and some changes in cell morphology, but the media is clear. What could be the issue?

Slowed cell growth and morphological changes in the absence of visible turbidity can be indicative of a few issues. Mycoplasma contamination is a possibility, as it is not visible to the naked eye and does not typically cause turbidity but can significantly alter cellular metabolism and growth[5]. Another possibility is chemical contamination from sources like impurities in reagents or water[6][7]. Finally, it is important to consider that Poricoic Acid G itself has cytotoxic effects on certain cell lines, which could be the intended outcome of your experiment[1]. A dose-response experiment can help determine the optimal concentration for your cell line[2].

Q4: Can the solvent used to dissolve Poricoic Acid G cause contamination or toxicity?

Yes, the solvent can be a source of issues. The recommended solvent for Poricoic Acid G is typically DMSO[2]. If the DMSO is not of a high purity or has been improperly stored, it can introduce chemical contaminants. It is recommended to use fresh, anhydrous DMSO as it is hygroscopic and can absorb moisture, which may reduce the solubility of the compound[2]. Additionally, high concentrations of DMSO can be toxic to cells, so it is important to ensure the final concentration in your cell culture medium is low (typically ≤ 0.1%)[2]. Always include a vehicle control (media with the same final DMSO concentration) in your experiments.

Troubleshooting Guide

Issue 1: Sudden turbidity and/or color change in the culture medium.

• Question: What should I do if my culture medium becomes cloudy and/or changes color shortly after adding Poricoic Acid G?

• Answer: First, take a small aliquot of the culture supernatant and examine it under a microscope at high magnification (e.g., 400x).

  • Observation: If you see small, motile particles, it is likely bacterial contamination[4]. If you observe oval or budding yeast cells, it is fungal contamination[4].

  • Action: If microbial contamination is confirmed, discard the contaminated cultures immediately to prevent cross-contamination[8]. Decontaminate the incubator and biosafety cabinet. Review your aseptic technique.

  • Observation: If you do not see microorganisms but rather amorphous particles or crystals, it is likely precipitation of the Poricoic Acid G.

  • Action: Review your stock solution concentration and the final concentration in the media. You may need to lower the final concentration or slightly increase the final DMSO percentage (while staying within the tolerable limits for your cell line). Refer to the experimental protocol on preparing and using Poricoic Acid G.

Issue 2: Filamentous growth in the culture.

• Question: I see fuzzy, mold-like growths in my culture flask. What is this and what should I do?

• Answer: This is characteristic of fungal (mold) contamination[9].

  • Action: Immediately remove and discard the contaminated flask. Check other cultures that were handled at the same time or are in the same incubator. It is advisable to discard any opened media and reagents that may have been exposed[4]. Thoroughly clean and disinfect your incubator and workspace[7].

Issue 3: No visible contamination, but cells are unhealthy.

• Question: My cells are not growing well, but the media is clear. How can I troubleshoot this?

• Answer:

  • Test for Mycoplasma: Mycoplasma is a common and insidious contaminant that is not visible by standard microscopy[5]. Use a specific detection method like PCR, ELISA, or fluorescence staining with DAPI or Hoechst[5][10].

  • Evaluate Compound Cytotoxicity: The observed effects may be due to the bioactivity of Poricoic Acid G. Perform a dose-response experiment to determine the IC50 value for your specific cell line.

  • Check for Chemical Contamination: Ensure you are using high-purity water and reagents[6]. Review the storage and handling of all components of your culture system.

  • Investigate the Source: Follow the "Experimental Protocol: Contamination Source Investigation" below to systematically test your Poricoic Acid G stock, solvent, and media.

Data Presentation

Table 1: Common Cell Culture Contaminants and Their Characteristics

Contaminant Type	Microscopic Appearance	Macroscopic Appearance in Culture	Common Detection Methods
Bacteria	Small (1-2 µm), rod-shaped or cocci, often motile.	Rapid turbidity (cloudiness) of media, sudden drop in pH (media turns yellow).	Light Microscopy, Gram Staining, PCR[5][11].
Yeast	Round or oval particles (3-5 µm), may show budding.	Media may become slightly turbid and acidic over time.	Light Microscopy, Culture on Sabouraud Dextrose Agar[4][7].
Mold	Filamentous hyphae, may have visible spores.	Fuzzy, mycelial colonies on the surface of the media.	Light Microscopy, Culture on Sabouraud Dextrose Agar[6][11].
Mycoplasma	Too small (0.1-0.2 µm) to be seen with a standard light microscope.	No visible change in media turbidity. Cells may appear grainy, with reduced growth rate.	PCR, ELISA, Fluorescence Staining (DAPI/Hoechst)[4][10].
Viruses	Not visible with a light microscope.	May cause changes in cell morphology, lysis, or no visible effect.	Electron Microscopy, PCR, ELISA[10].
Chemical	No visible particles.	May cause cellular toxicity, altered growth, or no visible effect.	Difficult to detect directly. Often inferred from troubleshooting.

Mandatory Visualization

Caption: Troubleshooting workflow for suspected contamination.

Caption: Hypothetical signaling pathway for Poricoic Acid G.

Experimental Protocols

Experimental Protocol: Contamination Source Investigation

This protocol is designed to systematically determine if the source of contamination is the Poricoic Acid G powder, the solvent (DMSO), or the cell culture medium/handling technique.

Materials:

• Poricoic Acid G powder

• Sterile, high-purity DMSO

• Sterile cell culture medium (the same used for your experiments)

• Sterile microcentrifuge tubes

• Sterile culture plates (e.g., 6-well plate)

• Cell-free incubator set to standard culture conditions (e.g., 37°C, 5% CO2)

Methodology:

• Preparation of Test Solutions (perform in a sterile biosafety cabinet):

  • Test A (Complete Treatment Medium): Prepare your Poricoic Acid G stock solution in DMSO as you normally would. Then, dilute it to the final working concentration in your standard cell culture medium.

  • Test B (Solvent Control): Add an equivalent volume of DMSO (without Poricoic Acid G) to the same volume of cell culture medium used in Test A.

  • Test C (Medium Control): Use only the cell culture medium.

  • Test D (Poricoic Acid G Powder Direct Culture - Optional): Add a minuscule amount of the Poricoic Acid G powder directly to a small volume of sterile liquid culture medium (e.g., Tryptic Soy Broth) to check for gross contamination of the powder.

• Incubation:

  • Aliquot 2 mL of each test solution (A, B, and C) into separate wells of a 6-well plate.

  • Incubate the plate in your cell culture incubator for 3-5 days. Do not add any cells to these wells.

• Observation and Analysis:

  • Daily Visual Inspection: Check the wells daily for any signs of contamination, such as turbidity or color change.

  • Microscopic Examination: At the end of the incubation period, examine a sample from each well under a microscope.

Interpretation of Results:

• If only Well A shows contamination: The Poricoic Acid G powder is the likely source of contamination.

• If Wells A and B are contaminated, but C is clear: The DMSO is the likely source of contamination.

• If all wells (A, B, and C) are contaminated: The contamination is likely from the cell culture medium, the handling technique, or the environment (e.g., incubator, biosafety cabinet).

• If no wells show contamination: The source of contamination in your experiments is likely from a step after the preparation of the treatment medium (e.g., contamination of the cell stock).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. asset-downloads.zeiss.com [asset-downloads.zeiss.com]
• 5. Cell Culture Contamination: 5 Common Sources and How to Prevent Them [capricorn-scientific.com]
• 6. azolifesciences.com [azolifesciences.com]
• 7. yeasenbio.com [yeasenbio.com]
• 8. cellculturecompany.com [cellculturecompany.com]
• 9. benchchem.com [benchchem.com]
• 10. goldbio.com [goldbio.com]
• 11. Troubleshooting Cell Culture Contamination: A Comprehensive Guide - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Cytotoxic Effects of Poricoic Acid A and Poricoic Acid G

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the cytotoxic properties of two closely related lanostane-type triterpenoids, Poricoic Acid A (PAA) and Poricoic Acid G (PAG), isolated from the medicinal mushroom Poria cocos. The following sections present a comprehensive overview of their cytotoxic activity against various cancer cell lines, the signaling pathways implicated in their mechanisms of action, and detailed experimental protocols for assessing their efficacy.

Quantitative Cytotoxicity Data

The cytotoxic effects of Poricoic Acid A and G have been evaluated in a range of human cancer cell lines. The following table summarizes the available quantitative data, primarily presented as GI50 (50% growth inhibition) or IC50 (50% inhibitory concentration) values.

Compound	Cell Line	Cancer Type	GI50/IC50	Reference
Poricoic Acid G	HL-60	Leukemia	39.3 nM (GI50)	[1]
NCI-60 Panel	Various	>22 µM (GI50)	[1]
Poricoic Acid A	NCI-60 Panel	Various	15-30 µM (GI50)	[1]
H460	Lung Cancer	~150-200 µg/mL (IC50)	[2]
H1299	Lung Cancer	~150-200 µg/mL (IC50)	[2]
SKOV3	Ovarian Cancer	Dose-dependent decrease in viability at 30, 50, 80 µg/mL	[2]

Note: Direct comparison of absolute values should be made with caution due to variations in experimental methodologies (e.g., GI50 vs. IC50, different assay kits, and incubation times) across different studies.

Experimental Protocols

The following are detailed methodologies for key experiments utilized in determining the cytotoxicity of Poricoic Acids A and G.

Cell Viability and Cytotoxicity Assays (MTT and CCK-8)

These colorimetric assays are widely used to assess cell viability and the cytotoxic effects of compounds.

1. Cell Seeding:

• Cancer cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well.

• Plates are incubated for 24 hours to allow for cell attachment.

2. Compound Treatment:

• Poricoic Acid A or G is dissolved in a suitable solvent (e.g., DMSO) to create a stock solution.

• Serial dilutions of the stock solution are prepared in complete cell culture medium to achieve the desired final concentrations.

• The culture medium from the wells is replaced with the medium containing the different concentrations of the test compound. A vehicle control (medium with the same concentration of the solvent) and a negative control (untreated cells) are included.

• The plates are incubated for a specified period (e.g., 24, 48, or 72 hours).

3. Reagent Addition and Incubation:

• For MTT Assay: 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for 4 hours at 37°C.

• For CCK-8 Assay: 10 µL of Cell Counting Kit-8 (CCK-8) solution is added to each well, and the plates are incubated for 1-4 hours at 37°C.

4. Measurement:

• For MTT Assay: The medium is carefully removed, and 100 µL of a solubilizing agent (e.g., DMSO) is added to each well to dissolve the formazan (B1609692) crystals. The absorbance is measured at 570 nm using a microplate reader.

• For CCK-8 Assay: The absorbance is measured directly at 450 nm using a microplate reader.

5. Data Analysis:

• Cell viability is calculated as a percentage of the control group.

• The IC50 or GI50 value is determined by plotting a dose-response curve.

Signaling Pathways and Mechanisms of Action

Poricoic Acid A

Poricoic Acid A has been shown to induce apoptosis and inhibit cancer cell proliferation through the modulation of several key signaling pathways.

• MEK/ERK Signaling Pathway: In lung cancer cells, Poricoic Acid A has been found to directly target and suppress the activity of MEK1/2, leading to the downregulation of the downstream effector ERK. This inhibition of the MEK/ERK pathway results in suppressed cell growth and proliferation.[3]

• mTOR/p70s6k Signaling Pathway: In ovarian cancer cells, Poricoic Acid A induces apoptosis and autophagy by inhibiting the phosphorylation of the mammalian target of rapamycin (B549165) (mTOR) and its downstream target, p70S6K.[4]

• Endoplasmic Reticulum (ER) Stress-Mediated Apoptosis: Poricoic Acid A can also induce apoptosis by triggering ER stress. This involves the upregulation of ER stress-related proteins, leading to programmed cell death.

Poricoic Acid G

The precise signaling pathways involved in the cytotoxic mechanism of Poricoic Acid G are not as well-elucidated as those for Poricoic Acid A. However, based on studies of other cytotoxic triterpenoids isolated from Poria cocos, it is plausible that Poricoic Acid G may also induce apoptosis through the mitochondrial pathway.[2][5] This can involve the regulation of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins and the activation of caspases. Further research is required to definitively identify the molecular targets and signaling cascades modulated by Poricoic Acid G.

Visualizing the Processes

To better understand the experimental and molecular processes, the following diagrams have been generated using the DOT language.

Caption: A general experimental workflow for determining the cytotoxicity of Poricoic Acids.

Caption: Signaling pathways modulated by Poricoic Acid A leading to apoptosis and inhibition of proliferation.

Caption: Inferred apoptotic pathway for Poricoic Acid G based on related triterpenoids.

References

• 1. researchgate.net [researchgate.net]
• 2. Cytotoxic Constituents from the Sclerotia of Poria cocos against Human Lung Adenocarcinoma Cells by Inducing Mitochondrial Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Poricoic Acid A, an Active Ingredient Extracted From Poria cocos, Inhibits Lung Cancer Cell Growth by Suppressing MEK/ERK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. pubs.acs.org [pubs.acs.org]

Poricoic Acid G: A Comparative Analysis Against Other Lanostane-Type Triterpenes in Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

Lanostane-type triterpenes, a class of complex natural products isolated primarily from fungi of the Poria and Ganoderma genera, have garnered significant interest in the scientific community for their diverse and potent biological activities. Among these, Poricoic Acid G has emerged as a compound of interest, particularly for its cytotoxic effects against leukemia cell lines. This guide provides an objective comparison of Poricoic Acid G with other notable lanostane-type triterpenes, supported by experimental data, detailed methodologies, and visual representations of key biological pathways and workflows.

Comparative Biological Activity: Cytotoxicity

Poricoic Acid G has demonstrated significant cytotoxic activity, particularly against the human leukemia cell line HL-60. A comparative study evaluating its effect alongside Poricoic Acid A across a panel of 60 human cancer cell lines revealed that Poricoic Acid G was remarkably potent against HL-60 cells, with a 50% growth inhibition (GI50) value of 39.3 nM.[1][2] In contrast, Poricoic Acid A exhibited only moderate cytotoxicity against all tested cell lines.[1][2]

Other lanostane-type triterpenes, such as Pachymic acid and Dehydrotumulosic acid, have also been evaluated for their cytotoxic potential against various cancer cell lines. While direct comparative studies with Poricoic Acid G are limited, the available data provides a basis for preliminary cross-compound assessment.

Compound	Cell Line	Cancer Type	IC50/GI50 (µM)	Reference
Poricoic Acid G	HL-60	Leukemia	0.0393	[1][2]
Poricoic Acid A	Various	Various	Moderately cytotoxic	[1][2]
Pachymic Acid Derivative (A17 - Tumulosic Acid)	HepG2	Liver Cancer	7.36 ± 0.98	[3]
HSC-2	Oral Squamous Carcinoma	2.50 ± 0.15	[3]
Dehydropachymic acid	CCRF-CEM	Leukemia	2.7	[4]
HL-60	Leukemia	7.3	[4]
Dehydroeburicoic acid	CCRF-CEM	Leukemia	6.3	[4]
HL-60	Leukemia	6.0	[4]
Pachymic acid	CCRF-CEM	Leukemia	4.9	[4]

Comparative Biological Activity: Anti-inflammatory Effects

Mechanisms of Action: A Closer Look

The potent cytotoxicity of Poricoic Acid G in HL-60 cells is attributed to the induction of apoptosis.[2][7] While the specific molecular cascade has not been fully elucidated for Poricoic Acid G, the general apoptotic pathway in HL-60 cells involves the activation of initiator caspases (caspase-8 and -9) and the executioner caspase-3, coupled with the release of cytochrome c from the mitochondria.[8][9]

In contrast, the anti-cancer mechanism of Poricoic Acid A is better characterized and involves the inhibition of key signaling pathways such as MEK/ERK and mTOR/p70s6k. Pachymic acid has also been shown to inhibit the Akt and ERK signaling pathways.[10]

Experimental Protocols

Cell Viability and Cytotoxicity Assessment (MTT Assay)

This protocol is a standard method for assessing the effect of a compound on cell viability.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the lanostane-type triterpene (e.g., Poricoic Acid G) and a vehicle control. Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 or GI50 value is determined from the dose-response curve.

Anti-inflammatory Activity Assessment (Nitric Oxide Production Assay)

This assay measures the production of nitric oxide (NO), a key inflammatory mediator, in macrophage cells.

• Cell Seeding: Seed RAW 264.7 macrophage cells in a 96-well plate at a density of 5 x 10⁴ cells per well and incubate for 24 hours.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of the test compound for 1-2 hours.

• LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) to induce an inflammatory response and incubate for 24 hours.

• Nitrite (B80452) Measurement (Griess Assay):

  • Transfer 50 µL of the cell culture supernatant to a new 96-well plate.

  • Add 50 µL of Griess Reagent I (1% sulfanilamide (B372717) in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent II (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) and incubate for another 10 minutes at room temperature, protected from light.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the nitrite concentration from a sodium nitrite standard curve and express the results as a percentage of the LPS-stimulated control.

Signaling Pathways and Experimental Workflow

To visualize the complex biological processes involved, the following diagrams have been generated using the DOT language.

General experimental workflow for evaluating lanostane (B1242432) triterpenes.

Proposed apoptotic pathway of Poricoic Acid G in HL-60 cells.

Inhibition of the NF-κB pathway by Poria cocos extracts.

References

• 1. Poricoic acid G | CAS:415724-84-4 | Manufacturer ChemFaces [chemfaces.com]
• 2. d-nb.info [d-nb.info]
• 3. Synthesis and bioactivity evaluation of pachymic acid derivatives as potential cytotoxic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Ethanol extract of Poria cocos reduces the production of inflammatory mediators by suppressing the NF-kappaB signaling pathway in lipopolysaccharide-stimulated RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Poricoic Acid A Inhibits the NF-κB/MAPK Pathway to Alleviate Renal Fibrosis in Rats with Cardiorenal Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Mechanism of apoptosis in HL-60 cells induced by n-3 and n-6 polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effects of glycolic acid on the induction of apoptosis via caspase-3 activation in human leukemia cell line (HL-60) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]

Unveiling the Anti-Leukemic Potential of Poricoic Acid G: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the anti-leukemic effects of Poricoic Acid G, a triterpenoid (B12794562) isolated from Poria cocos. While research on this specific compound is emerging, this document consolidates the available data and draws comparisons with related compounds and standard chemotherapeutic agents to offer a valuable resource for further investigation and drug development.

Executive Summary

Poricoic Acid G has demonstrated significant cytotoxic activity against human leukemia cells.[1][2] This guide presents the available quantitative data on its efficacy, alongside that of its better-studied counterpart, Poricoic Acid A, and standard-of-care chemotherapy agents. Detailed experimental protocols for key assays are provided to facilitate the replication and expansion of these findings. Furthermore, potential signaling pathways involved in the anti-leukemic action of poricoic acids are visualized to provide a framework for mechanistic studies.

Data Presentation: Comparative Cytotoxicity

The following table summarizes the in vitro cytotoxic activity of Poricoic Acid G, related compounds, and standard chemotherapeutic drugs against the human promyelocytic leukemia cell line, HL-60.

Compound	Cell Line	Assay	Metric	Value	Reference
Poricoic Acid G	HL-60	SRB	GI50	39.3 nM	[1][2]
Poricoic Acid A	HL-60	MTT	IC50	> 40 µM
Doxorubicin	HL-60	MTT	IC50	~20 nM - 16.2 µM	[3][4][5][6][7]
Cytarabine (B982)	HL-60	MTT/XTT	IC50	~2.5 µM - >20 µM	[8][9][10][11]

Note: The significant potency of Poricoic Acid G in the nanomolar range from a single study highlights the need for further validation and investigation into its mechanism of action. The IC50 values for Doxorubicin and Cytarabine can vary significantly based on experimental conditions and the development of drug resistance in cell lines.[5][7]

Experimental Protocols

To ensure reproducibility and standardization of future research, detailed protocols for key experimental assays are provided below.

Cell Viability and Cytotoxicity Assay (Sulforhodamine B Assay)

This protocol is based on the method used to determine the GI50 of Poricoic Acid G.[1][2]

Principle: The Sulforhodamine B (SRB) assay is a colorimetric method that estimates cell number by staining total cellular protein with the SRB dye.[12][13][14][15][16]

Procedure:

• Cell Seeding: Seed HL-60 cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with a range of concentrations of Poricoic Acid G and control compounds for 48 hours.

• Cell Fixation: Gently add 50 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour.[12]

• Washing: Wash the plates five times with slow-running tap water and allow them to air dry.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.[12]

• Washing: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye.[12]

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Read the absorbance at 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition and determine the GI50 value.

Apoptosis Analysis (Annexin V/Propidium (B1200493) Iodide Staining)

Principle: This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer cell membrane during early apoptosis, while Propidium Iodide (PI) stains the DNA of cells with compromised membranes (late apoptotic and necrotic cells).[17][18][19][20]

Procedure:

• Cell Culture and Treatment: Culture HL-60 cells and treat with Poricoic Acid G or control compounds for the desired time.

• Cell Harvesting: Harvest the cells by centrifugation.

• Washing: Wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide according to the manufacturer's protocol and incubate for 15 minutes at room temperature in the dark.[17][18][20]

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

Cell Cycle Analysis (Propidium Iodide Staining)

Principle: This method uses propidium iodide to stain cellular DNA, allowing for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.[21][22][23][24][25]

Procedure:

• Cell Culture and Treatment: Treat HL-60 cells with Poricoic Acid G or control compounds for the specified duration.

• Cell Harvesting and Fixation: Harvest the cells and fix them in ice-cold 70% ethanol (B145695) while vortexing gently. Store at -20°C for at least 2 hours.[21][22][23][24][25]

• Washing: Centrifuge the cells to remove the ethanol and wash them with PBS.

• Staining: Resuspend the cell pellet in a staining solution containing Propidium Iodide and RNase A. Incubate in the dark at room temperature for 30 minutes.[21][22][23][24][25]

• Flow Cytometry: Analyze the samples using a flow cytometer to determine the percentage of cells in each phase of the cell cycle.

Mandatory Visualization: Signaling Pathways and Experimental Workflow

While the precise signaling pathways modulated by Poricoic Acid G in leukemia cells are yet to be fully elucidated, studies on the closely related Poricoic Acid A in other cancers suggest the involvement of the MEK/ERK and mTOR pathways.[26][27][28][29][30] The following diagrams illustrate these potential mechanisms of action and a general experimental workflow for validating the anti-leukemic effects of Poricoic Acid G.

Experimental workflow for validating Poricoic Acid G's anti-leukemic effects.

Poricoic Acid G may inhibit the MEK/ERK signaling pathway.

Poricoic Acid G may induce apoptosis via the mTOR pathway.

Conclusion and Future Directions

The available data, though limited, strongly suggests that Poricoic Acid G is a highly potent anti-leukemic compound that warrants further investigation. Its nanomolar efficacy against HL-60 cells is particularly promising. Future research should focus on:

• Validating the cytotoxic effects of Poricoic Acid G across a broader panel of leukemia cell lines.

• Elucidating the specific molecular mechanisms of action, including the identification of its direct cellular targets and the signaling pathways it modulates in leukemia cells.

• Conducting in vivo studies to evaluate the therapeutic efficacy and safety of Poricoic Acid G in animal models of leukemia.

• Investigating potential synergistic effects when combined with standard chemotherapeutic agents to explore new combination therapy strategies for leukemia.

This comparative guide serves as a foundational resource to stimulate and guide these future research endeavors, with the ultimate goal of translating the potential of Poricoic Acid G into novel and effective treatments for leukemia.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibition of tumor-promoting effects by poricoic acids G and H and other lanostane-type triterpenes and cytotoxic activity of poricoic acids A and G from Poria cocos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Drug-resistance in doxorubicin-resistant FL5.12 hematopoietic cells: elevated MDR1, drug efflux and side-population positive and decreased BCL2-family member expression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characteristics of doxorubicin-selected multidrug-resistant human leukemia HL-60 cells with tolerance to arsenic trioxide and contribution of leukemia stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The Increase in the Drug Resistance of Acute Myeloid Leukemia THP-1 Cells in High-Density Cell Culture Is Associated with Inflammatory-like Activation and Anti-Apoptotic Bcl-2 Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Exploring the Antitumor Mechanism of High-Dose Cytarabine through the Metabolic Perturbations of Ribonucleotide and Deoxyribonucleotide in Human Promyelocytic Leukemia HL-60 Cells [mdpi.com]
• 10. Effect of cytarabine and decitabine in combination in human leukemic cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Surmounting Cytarabine-resistance in acute myeloblastic leukemia cells and specimens with a synergistic combination of hydroxyurea and azidothymidine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sulforhodamine B (SRB) Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 13. Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation [bio-protocol.org]
• 14. Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation [en.bio-protocol.org]
• 15. benchchem.com [benchchem.com]
• 16. abcam.com [abcam.com]
• 17. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - TW [thermofisher.com]
• 18. scispace.com [scispace.com]
• 19. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 20. kumc.edu [kumc.edu]
• 21. Flow cytometry with PI staining | Abcam [abcam.com]
• 22. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 23. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 24. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 25. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 26. benchchem.com [benchchem.com]
• 27. benchchem.com [benchchem.com]
• 28. benchchem.com [benchchem.com]
• 29. Poricoic Acid A, an Active Ingredient Extracted From Poria cocos, Inhibits Lung Cancer Cell Growth by Suppressing MEK/ERK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. researchgate.net [researchgate.net]

Poricoic Acid G: A Comparative Analysis of In Vitro and In Vivo Effects

A notable gap in current research exists regarding the in vivo effects of Poricoic Acid G, a triterpenoid (B12794562) derived from Poria cocos. While in vitro studies have highlighted its potential as a cytotoxic agent against specific cancer cell lines, a comprehensive understanding of its physiological impact, metabolic fate, and efficacy in living organisms remains largely unexplored. This guide synthesizes the available experimental data for Poricoic Acid G, contrasting the limited in vitro findings with the absence of in vivo research. To provide a broader context for researchers, a comparative overview of the extensively studied, structurally related compound, Poricoic Acid A, is included.

In Vitro Effects of Poricoic Acid G

The primary available research on Poricoic Acid G focuses on its cytotoxic activity against human leukemia cells.

Quantitative Data

Cell Line	Assay Type	Parameter	Result
HL-60 (Leukemia)	Cytotoxicity Assay	GI₅₀ (50% Growth Inhibition)	39.3 nM[1][2]

Experimental Protocol: In Vitro Cytotoxicity Assay

The following is a generalized protocol for determining the cytotoxic effects of a compound like Poricoic Acid G on a cancer cell line, based on standard methodologies.

1. Cell Culture and Seeding:

• Human leukemia cells (e.g., HL-60) are cultured in an appropriate medium (e.g., RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics.

• Cells are maintained in a humidified incubator at 37°C with 5% CO₂.

• For the assay, cells are seeded into 96-well microplates at a predetermined optimal density.

2. Compound Preparation and Treatment:

• A stock solution of Poricoic Acid G is prepared in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO).

• Serial dilutions of the stock solution are made in the culture medium to achieve a range of final concentrations.

• The diluted compound is added to the wells containing the cells. Control wells receive the vehicle (medium with the same concentration of DMSO) without the compound.

3. Incubation:

• The plates are incubated for a specified period, typically 24, 48, or 72 hours, to allow the compound to exert its effects.

4. Cell Viability Assessment:

• Cell viability is assessed using a colorimetric assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CCK-8 (Cell Counting Kit-8) assay.

• The assay reagent is added to each well, and the plates are incubated for a further 1-4 hours.

• The absorbance is measured using a microplate reader at the appropriate wavelength. The absorbance is proportional to the number of viable cells.

5. Data Analysis:

• The percentage of cell viability is calculated relative to the vehicle-treated control cells.

• The GI₅₀ value, the concentration of the compound that causes 50% inhibition of cell growth, is determined from the dose-response curve.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Poricoic Acid G: A Comparative Analysis of its Anticancer Effects on Various Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cytotoxic and anticancer effects of Poricoic Acid G on different cancer cell lines. While research on Poricoic Acid G is emerging, this document compiles the available experimental data and contrasts it with the more extensively studied related compound, Poricoic Acid A, to offer a broader perspective for ongoing and future research.

Comparative Efficacy of Poricoic Acids on Cancer Cell Lines

Poricoic Acid G, a triterpenoid (B12794562) isolated from Poria cocos, has demonstrated significant cytotoxic effects against specific cancer cell lines.[1] The following table summarizes the available quantitative data on Poricoic Acid G and compares it with the effects of Poricoic Acid A on various cancer cell lines.

Compound	Cancer Cell Line	Cancer Type	Assay	Key Findings
Poricoic Acid G	HL-60	Leukemia	Cytotoxicity Assay	Significant cytotoxicity with a GI50 value of 39.3 nM.[2]
A549	Lung Cancer	MTT Assay	IC50 > 100 μM.[1]
AZ-521	Not Specified	Cytotoxicity Assay	IC50 > 100 μM.[1]
Poricoic Acid A (for comparison)	H460	Lung Cancer	CCK-8 Assay	Dose-dependent decrease in cell viability (100-250 µg/mL).[3][4]
H1299	Lung Cancer	CCK-8 Assay	Dose-dependent decrease in cell viability (100-250 µg/mL).[3][4]
SKOV3	Ovarian Cancer	CCK-8 Assay	Dose-dependent decrease in cell viability (30-80 µg/mL).[3][5]
HepG2	Liver Cancer	Not Specified	Increased apoptosis.[3][6]
786-O	Renal Cell Carcinoma	MTT Assay	Dose-dependent inhibition of viability (20-60 μM).[7]

Delving into the Mechanisms: Signaling Pathways

While the specific signaling pathways affected by Poricoic Acid G are not yet fully elucidated, studies on the closely related Poricoic Acid A provide valuable insights into potential mechanisms of action. Poricoic Acid A has been shown to modulate several critical signaling pathways involved in cancer cell proliferation, survival, and metastasis.

One of the key pathways inhibited by Poricoic Acid A is the MEK/ERK signaling cascade .[8] This pathway is crucial for cell growth and proliferation. By targeting MEK1/2, Poricoic Acid A leads to the downregulation of this pathway, resulting in suppressed cancer cell growth.[7][8]

Furthermore, Poricoic Acid A has been demonstrated to induce apoptosis and autophagy in ovarian cancer cells by modulating the mTOR/p70s6k signaling axis .[5][9] Inhibition of this pathway disrupts protein synthesis and cell growth, ultimately leading to programmed cell death.

In renal cell carcinoma, a related compound, Poria acid (PAC), was found to inhibit tumor growth and metastasis by suppressing the PI3K/Akt/NF-κB signaling pathway .[10] This suggests another potential avenue of investigation for Poricoic Acid G.

Experimental Protocols

To facilitate further research and validation of the effects of Poricoic Acid G, this section details the methodologies for key experiments.

Cell Viability and Cytotoxicity Assays (MTT/CCK-8)

This protocol is used to assess the effect of a compound on cell proliferation and viability.

• Cell Seeding : Cancer cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment : The cells are then treated with various concentrations of Poricoic Acid G for a specified duration (e.g., 24, 48, or 72 hours).[11]

• Reagent Incubation : Following treatment, MTT or CCK-8 reagent is added to each well, and the plates are incubated for 1-4 hours.[11]

• Data Acquisition : The absorbance is measured using a microplate reader at the appropriate wavelength. Cell viability is calculated as a percentage relative to the untreated control cells.[11]

Apoptosis Assay (Flow Cytometry)

This method quantifies the extent of apoptosis (programmed cell death) induced by a compound.

• Cell Treatment : Cells are treated with different concentrations of Poricoic Acid G for a predetermined time.

• Cell Harvesting and Staining : The cells are harvested, washed, and then stained with Annexin V and Propidium Iodide (PI).

• Flow Cytometry Analysis : The stained cells are analyzed using a flow cytometer to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[5]

Western Blot Analysis

This technique is used to detect and quantify specific proteins, which is crucial for studying signaling pathways.

• Protein Extraction : Cells treated with Poricoic Acid G are lysed to extract total protein.

• Protein Quantification : The concentration of the extracted protein is determined.

• SDS-PAGE and Transfer : The protein lysates are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a membrane.

• Immunoblotting : The membrane is incubated with primary antibodies specific to the target proteins (e.g., MEK, ERK, mTOR, p70s6k, Bcl-2, Bax, Caspases) and then with a secondary antibody.[5][9]

• Detection : The protein bands are visualized and quantified using an imaging system.

Conclusion and Future Directions

The available data indicates that Poricoic Acid G exhibits potent cytotoxic activity against leukemia cells and moderate effects on other cancer cell lines.[2] The extensive research on the related compound, Poricoic Acid A, suggests that the anticancer effects of Poricoic Acid G may be mediated through the modulation of key signaling pathways such as MEK/ERK and mTOR/p70s6k.[3][5][8]

Further research is warranted to:

• Elucidate the specific molecular targets and signaling pathways of Poricoic Acid G in a wider range of cancer cell lines.

• Conduct in-depth studies to determine its IC50 values across various cancer types.

• Perform in vivo studies to evaluate the antitumor efficacy and safety profile of Poricoic Acid G.

This guide serves as a foundational resource to stimulate and support further investigation into the therapeutic potential of Poricoic Acid G as a novel anticancer agent.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibition of tumor-promoting effects by poricoic acids G and H and other lanostane-type triterpenes and cytotoxic activity of poricoic acids A and G from Poria cocos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Poricoic acid A induces apoptosis and autophagy in ovarian cancer via modulating the mTOR/p70s6k signaling axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Poricoic Acid A, an Active Ingredient Extracted From Poria cocos, Inhibits Lung Cancer Cell Growth by Suppressing MEK/ERK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Poricoic acid A induces apoptosis and autophagy in ovarian cancer via modulating the mTOR/p70s6k signaling axis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Poria acid inhibit the growth and metastasis of renal cell carcinoma by inhibiting the PI3K/akt/NF-κb signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safe Disposal of Poricoic Acid G: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This document provides a comprehensive, step-by-step guide for the safe disposal of Poricoic Acid G, a triterpenoid (B12794562) compound with significant cytotoxic effects.[1][2][3] Adherence to these procedures is essential to mitigate risks to personnel and the environment.

Hazard Assessment and Personal Protective Equipment (PPE)

Before beginning any disposal procedures, it is imperative to conduct a thorough risk assessment. Poricoic Acid G is a potent compound and should be handled with care.

1.1. Known Hazards:

• Cytotoxicity: Poricoic Acid G has demonstrated significant cytotoxic effects, particularly against leukemia cells.[1][2][3]

• Physical Form: It is typically supplied as a powder.[4]

• General Chemical Hazards: As with many organic acids, it should be considered a potential irritant to the skin, eyes, and respiratory tract.

1.2. Required Personal Protective Equipment (PPE): To ensure personal safety, the following PPE must be worn at all times when handling Poricoic Acid G:

• Respiratory Protection: A full-face particle respirator (N99 or P2 equivalent) is recommended, especially when handling the powder form, to prevent inhalation.[4]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Gloves should be inspected before use and disposed of as contaminated waste after handling.[4]

• Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory.[4]

• Body Protection: A laboratory coat or apron should be worn to protect against skin contact.[4]

Disposal of Unused Poricoic Acid G (Solid)

Unused or expired solid Poricoic Acid G must be disposed of as hazardous chemical waste. Do not mix it with other waste streams unless explicitly instructed to do so by your institution's environmental health and safety (EHS) office.

Step-by-Step Procedure:

• Containerization:

  • Ensure the original container is securely sealed.

  • If the original container is compromised, carefully transfer the solid to a new, compatible, and clearly labeled hazardous waste container. The container should be a screw-cap, wide-mouth bottle made of a material compatible with organic acids.

• Labeling:

  • The waste container must be labeled with the words "Hazardous Waste."

  • The label must clearly identify the contents as "Poricoic Acid G."

  • Indicate the approximate quantity of the waste.

  • Include the date of disposal.

• Storage:

  • Store the sealed and labeled waste container in a designated hazardous waste accumulation area.

  • This area should be a well-ventilated, secure location, away from incompatible materials.

• Collection:

  • Arrange for collection by your institution's EHS or a licensed hazardous waste disposal contractor.

Disposal of Poricoic Acid G Solutions

Solutions containing Poricoic Acid G must also be treated as hazardous waste. The specific disposal route will depend on the solvent used.

3.1. Organic Solvent Solutions: Solutions of Poricoic Acid G in flammable organic solvents (e.g., Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone)[2] should be disposed of in a designated organic solvent waste container.

Step-by-Step Procedure:

• Segregation:

  • Identify the appropriate waste stream for your solvent. Many institutions have separate containers for halogenated and non-halogenated solvents.

• Transfer:

  • Carefully pour the Poricoic Acid G solution into the designated solvent waste container using a funnel. Avoid splashing.

• Container Management:

  • Do not overfill the waste container. Leave adequate headspace for vapor expansion.

  • Keep the waste container securely capped when not in use.

• Labeling and Storage:

  • Ensure the waste container is properly labeled with all constituents, including "Poricoic Acid G."

  • Store in the designated hazardous waste accumulation area.

3.2. Aqueous Solutions: Aqueous solutions of Poricoic Acid G should not be disposed of down the drain due to its cytotoxic properties.

Step-by-Step Procedure:

• Containerization:

  • Collect all aqueous solutions containing Poricoic Acid G in a dedicated aqueous hazardous waste container.

• Labeling:

  • Label the container as "Aqueous Hazardous Waste" and list all chemical components, including "Poricoic Acid G."

• Storage and Collection:

  • Store and arrange for collection as described for other hazardous waste streams.

Decontamination of Labware

All labware that has come into contact with Poricoic Acid G must be decontaminated before being washed for reuse or disposed of.

Step-by-Step Procedure:

• Rinsing:

  • Rinse the contaminated labware (e.g., glassware, spatulas) with a suitable solvent in which Poricoic Acid G is soluble (e.g., acetone, ethanol).

  • Collect this rinse solvent as hazardous waste and dispose of it in the appropriate organic solvent waste container.

• Washing:

  • After the initial solvent rinse, wash the labware with soap and water.

• Disposal of Consumables:

  • All disposable items that have come into contact with Poricoic Acid G (e.g., gloves, weigh boats, pipette tips) should be placed in a sealed bag or container labeled as "Cytotoxic Waste" or as per your institution's guidelines for this waste stream, and disposed of through the hazardous waste program.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

Step-by-Step Procedure:

• Evacuate and Secure:

  • Alert others in the immediate area and evacuate if necessary.

  • Restrict access to the spill area.

• Assess the Spill:

  • If the spill is large or you are not trained to handle it, contact your institution's EHS office immediately.

• Cleanup (for small, manageable spills):

  • Ensure you are wearing the appropriate PPE.

  • For solid spills: Gently cover the spill with an absorbent material to avoid raising dust.[4] Carefully sweep or scoop the material into a designated hazardous waste container.[4]

  • For liquid spills: Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Once absorbed, carefully collect the material and place it in a sealed hazardous waste container.

• Decontaminate the Area:

  • Wipe the spill area with a cloth dampened with a suitable solvent, followed by soap and water.

  • Collect all cleanup materials as hazardous waste.

Quantitative Data Summary

Property	Value	Source
Purity	>97%	[1][4]
Recommended Storage (Long Term)	-20°C	[4]
Recommended Storage (Short Term)	2-8°C	[4]

Logical Workflow for Poricoic Acid G Disposal

References

• 1. Poricoic acid G | CAS#:415724-84-4 | Chemsrc [chemsrc.com]
• 2. Poricoic acid G | CAS:415724-84-4 | Manufacturer ChemFaces [chemfaces.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. biocrick.com [biocrick.com]